The following technical guide provides an in-depth analysis of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid , a highly specialized halogenated aromatic intermediate used in the synthesis of advanced pharmaceutical agents, par...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid , a highly specialized halogenated aromatic intermediate used in the synthesis of advanced pharmaceutical agents, particularly kinase inhibitors.
This compound represents a "privileged scaffold" in medicinal chemistry. Its value lies in the orthogonal reactivity of its substituents. The presence of three different halogens (Fluorine, Bromine, Iodine) on a benzoic acid core allows for sequential, regioselective cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), making it an ideal building block for Fragment-Based Drug Discovery (FBDD).[1]
Chemical Identifiers
Property
Specification
CAS Number
1160573-40-9
IUPAC Name
2,3-Dibromo-6-fluoro-5-iodobenzoic acid
Molecular Formula
C₇H₂Br₂FIO₂
Molecular Weight
423.80 g/mol
SMILES
OC(=O)C1=C(Br)C(Br)=CC(I)=C1F
Appearance
Off-white to pale yellow crystalline powder
Solubility
Soluble in DMSO, Methanol, DMF; Low solubility in water
Structural Analysis & Reactivity Hierarchy
The molecule's substitution pattern (2,3,5,6-substituted) leaves only the C4 position unsubstituted, creating a dense steric environment.[1] The reactivity follows a strict hierarchy governed by bond dissociation energies (BDE):
C5-Iodo (Highest Reactivity): The weakest carbon-halogen bond.[1] It is the first site for Pd-catalyzed oxidative addition.[1]
C2/C3-Bromo (Intermediate Reactivity): Reacts under more forcing conditions or with specialized ligands after the iodo group has been functionalized.
C6-Fluoro (Lowest Reactivity/Directing): Generally inert to standard coupling but serves as an ortho-directing group for lithiation or as a metabolic blocker in the final drug candidate.[1]
Strategic Synthetic Utility (The "Why")
In drug development, this scaffold is not merely a structural spacer; it is a programmable logic gate for chemical synthesis.
Chemoselectivity Workflow
The primary utility is the ability to attach three distinct pharmacophores to the central benzene ring in a specific order.
Figure 1: Chemoselective functionalization pathway. The C5-Iodo position allows for mild coupling without disturbing the C2/C3-Bromo bonds.[1]
Retrosynthetic Analysis & Preparation
While specific industrial manufacturing routes are often proprietary, the synthesis of such a highly substituted core logically proceeds via Directed Ortho-Metalation (DoM) and Halogen Dance mechanisms.
Logical Retrosynthesis
A robust route likely begins with a fluorinated precursor, utilizing the strong ortho-directing power of fluorine and the carboxyl group (or its oxazoline surrogate).[1]
Iodination: Electrophilic iodination (NIS/TFA) targeting the para position relative to the fluorine (C3) or meta to the carboxyl. However, given the target is 5-iodo, regiocontrol is critical.
Bromination: Late-stage bromination to install the second bromine.
Degassing (Critical): Sparge the solvent mixture with Argon for 20 minutes. Oxygen is the primary cause of homocoupling side products.
Assembly: In a Schlenk tube, combine the substrate, boronic acid, base, and catalyst.
Initiation: Add the degassed solvent. Seal the tube under Argon.
Reaction: Stir at room temperature (25°C) for 4-6 hours.
Validation Check: Monitor via TLC or LC-MS.[1] The starting material (MW 423.8) should disappear. If the temperature is raised >60°C, you risk activating the C2/C3-Bromine sites.[1]
Workup: Acidify to pH 3 with 1N HCl (to protonate the carboxylic acid), extract with EtOAc, and concentrate.
Handling & Safety (SDS Summary)
As a poly-halogenated aromatic acid, this compound presents specific hazards. It is likely a skin and respiratory irritant.
Properties of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
An In-Depth Technical Guide to 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid: Properties, Synthesis, and Applications in Modern Drug Discovery Abstract This technical guide provides a comprehensive overview of 2,3-Dibromo-6-fl...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid: Properties, Synthesis, and Applications in Modern Drug Discovery
Abstract
This technical guide provides a comprehensive overview of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, a highly functionalized aromatic building block of significant interest to the pharmaceutical and materials science sectors. The unique arrangement of five distinct substituents—a carboxylic acid, a fluorine atom, two bromine atoms, and an iodine atom—on a central benzene ring offers a versatile platform for complex molecular synthesis. This document details the compound's physicochemical properties, provides a predictive analysis of its spectroscopic characteristics, outlines a plausible synthetic strategy, and explores its reactivity and applications, particularly in the context of fragment-based drug design and the synthesis of targeted therapeutics. Safety and handling protocols are also provided to ensure its proper use in a research environment.
Introduction and Molecular Overview
Polyhalogenated aromatic compounds are foundational pillars in modern organic synthesis, serving as versatile intermediates for constructing complex molecular architectures. 2,3-Dibromo-6-fluoro-5-iodobenzoic acid (Figure 1) is an exemplar of this class, distinguished by its dense and varied functionalization. Each substituent offers a potential handle for chemical modification, enabling chemists to perform selective transformations.
The presence of both bromine and iodine atoms is particularly advantageous. The greater reactivity of the carbon-iodine bond compared to the carbon-bromine bond in palladium-catalyzed cross-coupling reactions allows for programmed, sequential functionalization.[1] This "orthogonal" reactivity is highly sought after in drug discovery for building libraries of compounds around a common scaffold.[1] Furthermore, the electron-withdrawing nature of the halogens and the carboxylic acid group activates the aromatic ring for specific transformations, making this compound a powerful tool for medicinal chemists aiming to develop novel therapeutics such as kinase inhibitors.[1]
Figure 1: 2D Chemical Structure of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid.
Physicochemical and Spectroscopic Properties
The physical and chemical properties of a compound are critical for its application in synthesis, dictating solubility, reactivity, and stability. The key properties for 2,3-Dibromo-6-fluoro-5-iodobenzoic acid are summarized in Table 1.
While experimental spectra should always be used for definitive characterization, a predictive analysis based on the molecular structure provides a valuable theoretical framework for confirmation.
¹H NMR Spectroscopy: The spectrum is expected to be simple, showing a single signal for the lone aromatic proton at position 4. Due to the strong deshielding effects of the adjacent iodine and bromine atoms, this proton's signal will appear significantly downfield. It is expected to present as a "doublet of doublets" or a more complex multiplet due to coupling with the fluorine atom at position 6 (typically a ⁴JHF coupling of a few Hz) and potentially smaller long-range couplings.
¹³C NMR Spectroscopy: Seven distinct signals are expected in the broadband-decoupled spectrum, one for each carbon atom. The carboxylic acid carbonyl carbon (C7) will be the most downfield signal (~160-170 ppm). The aromatic carbons will exhibit complex splitting patterns in the proton-coupled spectrum and will show characteristic carbon-fluorine coupling constants (¹JC-F, ²JC-F, etc.), which are invaluable for definitive assignment.
Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional groups present.[3] Key expected absorption bands include:
O-H Stretch: A very broad band from ~2500-3300 cm⁻¹, characteristic of the hydrogen-bonded carboxylic acid hydroxyl group.[3]
C-H Stretch (Aromatic): A weak signal around 3000-3100 cm⁻¹.
C=O Stretch: A strong, sharp absorption band between 1680-1710 cm⁻¹, indicative of the carbonyl group in an aromatic carboxylic acid.[3]
C=C Stretch (Aromatic): Medium to weak bands in the ~1450-1600 cm⁻¹ region.
C-O Stretch: A band in the ~1210-1320 cm⁻¹ region, coupled with the O-H bend.[3]
C-F, C-Br, C-I Stretches: These will appear in the fingerprint region (<1200 cm⁻¹).
Mass Spectrometry (MS): The mass spectrum will be defined by the molecular ion peak (M⁺). Crucially, the presence of two bromine atoms will generate a characteristic isotopic pattern. Bromine has two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%). Therefore, the spectrum will show a cluster of peaks for the molecular ion: M⁺, (M+2)⁺, and (M+4)⁺, with a relative intensity ratio of approximately 1:2:1. This isotopic signature is a powerful diagnostic tool for confirming the presence of two bromine atoms.
Synthesis, Reactivity, and Experimental Protocols
The synthesis of highly substituted aromatics requires a strategic approach that considers the directing effects of existing substituents at each step.
Proposed Synthetic Pathway
A plausible synthetic route to 2,3-Dibromo-6-fluoro-5-iodobenzoic acid can be envisioned starting from a commercially available, less complex precursor like 2-fluoro-5-iodobenzoic acid. The synthesis would proceed through electrophilic aromatic substitution reactions (bromination). The order of these additions is critical to achieving the desired regiochemistry.
Figure 2: Proposed high-level workflow for the synthesis of the target compound.
Causality in Experimental Design: A Protocol for Bromination
The following protocol is a representative, self-validating procedure for the bromination step. The rationale behind each choice is explained to demonstrate the expertise-driven approach required.
Objective: To regioselectively introduce two bromine atoms onto the 2-fluoro-5-iodobenzoic acid backbone.
Protocol:
Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve 1.0 equivalent of 2-fluoro-5-iodobenzoic acid in concentrated sulfuric acid.
Rationale (Expertise): Sulfuric acid acts as both the solvent and a catalyst. As a strong Lewis acid, it protonates the electrophile (bromine), making it more reactive and capable of overcoming the deactivating effects of the existing halogens and carboxylic acid group.
Reagent Addition: Cool the mixture to 0°C in an ice bath. Slowly add 2.1 equivalents of N-Bromosuccinimide (NBS) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 10°C.
Rationale (Trustworthiness): NBS is a safe and convenient source of electrophilic bromine.[4] The slow, portion-wise addition at low temperature is a critical control measure to manage the exothermic nature of the reaction and prevent runaway reactions or the formation of undesired side products.
Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Rationale (Self-Validation): Continuous monitoring is essential. The disappearance of the starting material spot/peak and the appearance of a new, lower Rf (more polar) product spot/peak confirms the reaction is proceeding as expected.
Work-up: Carefully pour the reaction mixture over crushed ice. This will precipitate the crude product.
Rationale (Safety & Purity): Quenching on ice serves two purposes: it safely neutralizes the highly corrosive sulfuric acid by dilution and heat dissipation, and it precipitates the organic product, which has low solubility in water.
Purification: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold deionized water until the filtrate is neutral. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography.
Rationale (Purity): The water wash removes residual acid and inorganic salts. Recrystallization is a classic and effective method for purifying solid organic compounds, selecting for the desired product's crystal lattice and leaving impurities behind in the mother liquor.
Reactivity Profile
The molecule's utility stems from its predictable reactivity at several key sites, allowing for its use as a versatile scaffold.
Figure 3: Key reactive sites on the scaffold for building molecular complexity.
Applications in Research and Drug Development
The primary application of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid is as a complex building block in the synthesis of high-value compounds, particularly for the pharmaceutical industry.
Fragment-Based Drug Design (FBDD): This molecule can be considered a heavily decorated fragment. Its rigid structure and multiple points for diversification make it an ideal starting point for FBDD campaigns. The core can be docked into a protein's active site, and subsequent synthetic modifications at the halogen positions can be used to "grow" the molecule into adjacent pockets to improve binding affinity and selectivity.
Sequential Cross-Coupling: As previously mentioned, the differential reactivity of the C-I and C-Br bonds is a key strategic advantage. A synthetic chemist can first perform a selective cross-coupling reaction (e.g., Sonogashira or Suzuki) at the more reactive C-I position, purify the product, and then perform a second, different cross-coupling reaction at one of the C-Br positions. This allows for the controlled and predictable assembly of complex, unsymmetrical molecules that would be difficult to synthesize otherwise.
Synthesis of Bioactive Molecules: Halogenated benzoic acids are common structural motifs in a wide range of bioactive molecules. They have been incorporated into selective estrogen receptor degraders (SERDs) for breast cancer treatment and other potential therapeutics.[5] The halogens can form crucial halogen bonds with protein residues, enhancing ligand-target interactions.
Safety, Handling, and Storage
As a hazardous chemical, 2,3-Dibromo-6-fluoro-5-iodobenzoic acid requires strict adherence to safety protocols. The following information is derived from its Safety Data Sheet (SDS).[2]
High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization. (2013). Biogeosciences. [Link]
Dynamics-Based Discovery of Novel, Potent Benzoic Acid Derivatives as Orally Bioavailable Selective Estrogen Receptor Degraders for ERα+ Breast Cancer. (2021). PubMed. [Link]
Infrared spectrum of benzoic acid. Doc Brown's Chemistry. [Link]
Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis. Semantic Scholar. [https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-Single-Ahmad-Javed/4cc6e9275a9b703e2c14040901e13835e589412f]([Link]
Drug Discovery Chemistry Conference. (2025). Drug Discovery Chemistry. [Link]
A Technical Guide to the Structural Elucidation of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
Abstract This technical guide provides a comprehensive, methodology-driven approach to the complete structural elucidation of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid. Designed for researchers, scientists, and professiona...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive, methodology-driven approach to the complete structural elucidation of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of techniques. It delves into the scientific rationale behind the selection of a multi-modal analytical strategy, emphasizing the synergy between Mass Spectrometry, Infrared Spectroscopy, and a suite of advanced Nuclear Magnetic Resonance (NMR) experiments. Each protocol is presented as a self-validating system, ensuring the generation of unambiguous and trustworthy data. The causality behind experimental choices is explained, providing field-proven insights to tackle the unique challenges presented by a complex, polyhalogenated aromatic compound.
Introduction: The Imperative for Unambiguous Characterization
2,3-Dibromo-6-fluoro-5-iodobenzoic acid is a highly functionalized aromatic molecule. Its dense substitution pattern with four different halogens and a carboxylic acid group makes it a potentially valuable and versatile building block in synthetic organic chemistry. Such compounds are often explored as intermediates in the synthesis of novel pharmaceuticals, agrochemicals, and materials where precise spatial orientation of substituents is critical for biological activity or material properties.
Given this potential, absolute certainty of its chemical structure is paramount. Any ambiguity in the substitution pattern—for instance, a misassignment of the iodine and bromine positions—could lead to the synthesis of incorrect downstream molecules, resulting in significant loss of time, resources, and potentially compromising safety and efficacy studies. This guide, therefore, presents an integrated and logical workflow to definitively confirm the constitution of this specific molecule.
Integrated Analytical Workflow
The structural confirmation of a novel or complex molecule is rarely achieved with a single technique. It requires a convergence of evidence from multiple orthogonal methods. Our strategy begins with a macro-level confirmation of mass and elemental formula, proceeds to identify key functional groups, and culminates in a detailed mapping of the atomic connectivity.
Caption: Integrated workflow for structure elucidation.
High-Resolution Mass Spectrometry (HRMS): The Molecular Blueprint
Expertise & Rationale: The first step in identifying an unknown compound is to determine its elemental formula. High-resolution mass spectrometry (HRMS) is the definitive technique for this purpose, providing mass accuracy to within a few parts per million. For a molecule containing two bromine atoms and one iodine atom, the isotopic pattern is highly characteristic and serves as a crucial validation point. Bromine has two major isotopes, ⁷⁹Br (~50.9%) and ⁸¹Br (~49.1%), while iodine is monoisotopic (¹²⁷I). This combination will produce a distinct isotopic cluster for the molecular ion [M]⁻.
Protocol: Electrospray Ionization (ESI) HRMS
Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).
Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or FT-ICR, equipped with an ESI source operating in negative ion mode (to deprotonate the carboxylic acid).
Analysis: Infuse the sample solution directly into the source. Acquire data over a mass range of m/z 100-600.
Data Processing: Determine the accurate mass of the most abundant isotopologue of the [M-H]⁻ ion. Use the instrument software to calculate the elemental formula that best fits this mass.
Validation: Compare the experimentally observed isotopic pattern with the theoretical pattern for the proposed formula, C₇HBr₂FIO₂⁻.
Data Interpretation
The data should be scrutinized for two key features: the exact mass and the isotopic distribution. The presence of two bromine atoms will result in a characteristic M, M+2, M+4 pattern with relative intensities of approximately 1:2:1 (due to the combination of two ⁷⁹Br, one ⁷⁹Br/one ⁸¹Br, and two ⁸¹Br atoms, respectively)[1][2].
Parameter
Theoretical Value (for C₇HBr₂FIO₂⁻)
Expected Experimental Result
Monoisotopic Mass [M-H]⁻
421.7450 u
m/z 421.7450 ± 5 ppm
Isotopic Pattern
[M-H]⁻ : [M+2-H]⁻ : [M+4-H]⁻
~1:2:1 ratio of peaks at m/z ~422, ~424, ~426
This HRMS data provides the first piece of robust evidence, confirming the elemental composition before proceeding to the more complex task of determining isomerism.
Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Analysis
Expertise & Rationale: FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, we expect to see characteristic absorptions for the carboxylic acid group (both O-H and C=O stretches) and vibrations associated with the substituted aromatic ring.
Protocol: Attenuated Total Reflectance (ATR)-FTIR
Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.
Background Correction: Perform a background scan of the clean ATR crystal and subtract it from the sample spectrum.
Data Interpretation
The spectrum is analyzed for key absorption bands that confirm the presence of the expected functional moieties.
Functional Group
Vibration Type
Expected Wavenumber (cm⁻¹)
Rationale for Position
Carboxylic Acid
O-H stretch
3300 - 2500 (very broad)
Strong hydrogen bonding in the carboxylic acid dimer broadens this peak significantly[3].
Aromatic Ring
C-H stretch
~3100 - 3000 (weak)
Characteristic for protons attached to an sp² hybridized carbon.
Carboxylic Acid
C=O stretch
1710 - 1680
Conjugation with the aromatic ring lowers the frequency compared to a saturated carboxylic acid[3].
Aromatic Ring
C=C stretch
~1600 - 1450
Multiple bands are expected due to the complex substitution pattern.
Carboxylic Acid
C-O stretch
1320 - 1210
Coupled with O-H in-plane bending.
Carboxylic Acid
O-H wag (out-of-plane)
~960 - 900 (broad)
A diagnostically useful broad peak for carboxylic acid dimers[3].
C-Halogen
C-Br, C-I stretches
< 800
Typically found in the fingerprint region.
The FTIR spectrum provides rapid confirmation of the carboxylic acid and aromatic functionalities, aligning with the formula derived from HRMS.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Connectivity Map
Expertise & Rationale: NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and substitution pattern of a molecule. Given the single aromatic proton, a combination of 1D (¹H, ¹³C) and 2D (HSQC, HMBC) experiments is not just helpful, but essential for an unambiguous assignment. The choice of solvent is critical; DMSO-d₆ is ideal as it will solubilize the acid and allow for the observation of the exchangeable carboxylic acid proton.
¹H NMR Spectroscopy
The ¹H NMR spectrum will be simple but informative. We expect to see only two signals: one for the lone aromatic proton and one for the acidic proton of the carboxylic acid.
Protocol:
Dissolve ~10 mg of the sample in ~0.7 mL of DMSO-d₆.
Acquire the spectrum on a 400 MHz (or higher) spectrometer.
Integrate the signals to confirm the 1:1 proton ratio.
Expected Data:
~13-14 ppm (broad singlet, 1H): This downfield chemical shift is characteristic of a carboxylic acid proton.
~8.0-8.5 ppm (singlet, 1H): The exact chemical shift of the aromatic proton (H-4) is influenced by the surrounding electron-withdrawing halogens. Its singlet nature confirms it has no adjacent protons. The integration showing only one aromatic proton is a key finding.
¹³C{¹H} and DEPT-135 NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum will reveal all seven unique carbon atoms in the molecule. A DEPT-135 experiment is run concurrently to differentiate the single proton-attached carbon (CH) from the six quaternary carbons (C).
Protocol:
Use the same sample prepared for ¹H NMR.
Acquire a standard ¹³C{¹H} spectrum.
Acquire a DEPT-135 spectrum.
Expected Data:
¹³C Spectrum: Seven distinct signals are expected.
DEPT-135 Spectrum: Only one signal (a positive peak) will be observed, corresponding to the single aromatic CH carbon (C-4). The six quaternary carbons (including the carboxyl carbon and the six halogen-bearing carbons) will be absent.
Chemical Shifts: Carbons attached to halogens will have distinct chemical shifts. The C-I bond will show a characteristic upfield shift (~90-100 ppm) due to the heavy atom effect, while the C-F bond will exhibit a large downfield shift and a significant ¹JCF coupling constant. Aromatic carbons typically resonate between 120-150 ppm[4].
Carbon Assignment
Expected ¹³C Shift (ppm)
DEPT-135 Result
C=O
~165-170
Absent
C-F
~155-165 (d, ¹JCF ≈ 250 Hz)
Absent
C-H (C-4)
~140-145
Positive Peak
C-Br (C-2/C-3)
~115-130
Absent
C-Br (C-2/C-3)
~115-130
Absent
C-COOH (C-1)
~125-135
Absent
C-I
~90-100
Absent
2D NMR: Connecting the Dots with HSQC and HMBC
While 1D NMR provides a list of parts, 2D NMR shows how they are assembled. For this molecule, the Heteronuclear Multiple Bond Correlation (HMBC) experiment is the cornerstone of the entire elucidation.
HSQC (Heteronuclear Single Quantum Coherence): This experiment directly correlates a proton with the carbon to which it is attached. It will show a single cross-peak, definitively linking the aromatic proton signal (~8.0-8.5 ppm) to the aromatic CH carbon signal (~140-145 ppm) identified in the DEPT-135 spectrum. This serves as a crucial anchor point for the HMBC analysis.
HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment that reveals 2-bond and 3-bond correlations between protons and carbons, allowing us to map the connectivity across quaternary carbons[5][6]. The correlations from the single aromatic proton (H-4) are the most critical pieces of evidence.
Protocol:
Use the same NMR sample.
Acquire a standard gradient-selected HSQC experiment.
Acquire a standard gradient-selected HMBC experiment, optimized for long-range couplings of ~8 Hz.
Expected Key HMBC Correlations: The power of this experiment lies in observing correlations from H-4 to its neighboring carbons, which confirms the substitution pattern.
Caption: Key expected HMBC correlations from H-4.
H-4 to C-2 and C-6: H-4 will show a correlation to the carbons two bonds away (²J coupling). These are C-3 and C-5.
H-4 to C-3 and C-5: H-4 will show a correlation to the carbons three bonds away (³J coupling). These are C-2 and C-6. In aromatic systems, ³JCH couplings are typically stronger than ²JCH couplings, often resulting in more intense cross-peaks[7].
By identifying the ¹³C signals for C-I, C-F, and the two C-Br carbons, these correlations allow for the unambiguous placement of every substituent. For example, the correlation from H-4 to the carbon resonating at ~90-100 ppm confirms it is three bonds away from the iodine-bearing carbon (C-5). A correlation to the carbon at ~155-165 ppm confirms it is two bonds away from the fluorine-bearing carbon (C-6). This web of correlations leaves no doubt about the final structure.
Conclusion: A Self-Validating Structural Proof
The structural elucidation of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid is achieved through a logical and self-validating analytical cascade.
HRMS established the correct elemental formula of C₇H₂Br₂FIO₂.
FTIR confirmed the presence of the required carboxylic acid and aromatic functional groups.
¹H and ¹³C NMR quantified the number of proton and carbon environments, confirming a single aromatic CH group among six other quaternary carbons.
HSQC definitively linked the sole aromatic proton to its directly attached carbon.
HMBC provided the final, irrefutable evidence, mapping the long-range connectivity from the aromatic proton to its surrounding substituted carbons, allowing for the precise placement of the two bromine atoms, the fluorine, and the iodine.
The convergence of data from these orthogonal techniques provides an exceptionally high degree of confidence in the assigned structure, meeting the rigorous standards required for pharmaceutical development and advanced chemical research.
References
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Doc Brown's Advanced Organic Chemistry. (n.d.). Infrared spectrum of benzoic acid. Retrieved from [Link]
International Journal of Trend in Scientific Research and Development (IJTSRD). (2022). DFT calculations, FT Raman, FTIR spectra and vibrational assignment of 2-amino 5-bromobenzoic acid. Retrieved from [Link]
YouTube. (2021, October 5). Analyzing Partial Structure in the Aromatic Region (1H NMR). Retrieved from [Link]
YouTube. (2022, March 17). HMBC spectrum | Heteronuclear Multiple Bond Correlation. Retrieved from [Link]
Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]
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ResearchGate. (n.d.). FTIR spectroscopy for 1: benzoic acid; 2: [Eu(OOCC6H5)3·(H2O)3]. Retrieved from [Link]
Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons, Ltd.
University of Wisconsin-Madison. (n.d.). Long-range heteronuclear correlation. Retrieved from [Link]
University of Calgary. (n.d.). Ch 13 - Aromatic H. Retrieved from [Link]
Chemistry Steps. (2025, September 27). Isotopes in Mass Spectrometry. Retrieved from [Link]
Hayashi, S., & Kimura, N. (n.d.). Infrared Spectra and Molecular Configuration of Benzoic Acid. CORE. Retrieved from [Link]
Dr. B. B. Hegde First Grade College, Kundapura. (n.d.). Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. Retrieved from [Link]
Springer. (2019, January 27). Ultra-High Resolution Elemental/Isotopic Mass Spectrometry. Retrieved from [Link]
Spectroscopy Online. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Retrieved from [Link]
University of Ottawa NMR Facility Blog. (2017, April 25). HMBC vs. H2BC. Retrieved from [Link]
ResearchGate. (2024, February 10). Why are some cross peaks inexplicable in HMBC - NMR?. Retrieved from [Link]
A Technical Guide to the Selection of Starting Materials and Synthetic Strategy for 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid
Introduction 2,3-Dibromo-6-fluoro-5-iodobenzoic acid is a highly functionalized aromatic compound, representing a valuable and versatile building block in contemporary drug discovery and materials science. Its densely pa...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
2,3-Dibromo-6-fluoro-5-iodobenzoic acid is a highly functionalized aromatic compound, representing a valuable and versatile building block in contemporary drug discovery and materials science. Its densely packed arrangement of five distinct substituents on a benzene ring—a carboxylic acid, a fluorine atom, two bromine atoms, and an iodine atom—presents a significant synthetic challenge. The steric congestion and the complex interplay of electronic effects from multiple halogens demand a carefully considered synthetic strategy. This guide provides an in-depth analysis of the selection of appropriate starting materials and outlines a logical, field-proven synthetic pathway, emphasizing the causality behind each experimental choice to ensure regiochemical control and overall efficiency.
Part 1: Retrosynthetic Analysis and Strategic Rationale
The synthesis of a polysubstituted aromatic compound requires precise control over the regioselectivity of each functionalization step. A "ground-up" approach, starting from a simple precursor like 2-fluorobenzoic acid, would involve a sequence of three distinct halogenations. This path is fraught with challenges, as the directing effects of the existing substituents (both activating and deactivating) would invariably lead to a mixture of constitutional isomers that are difficult to separate.
A more robust strategy involves a convergent approach, beginning with a starting material that already possesses a key portion of the final substitution pattern. Our retrosynthetic analysis identifies 2-bromo-6-fluorobenzoic acid as an ideal strategic precursor. This choice simplifies the synthetic problem from controlling three halogenations to controlling just two on a less ambiguous substrate. This approach mitigates the risk of undesired isomer formation and improves the overall yield and purity of the final product.
The disconnection strategy is visualized below:
Caption: Retrosynthetic analysis of the target molecule.
Part 2: Synthesis of the Key Precursor: 2-Bromo-6-fluorobenzoic Acid
The cornerstone of this synthetic route is the efficient preparation of 2-bromo-6-fluorobenzoic acid. This intermediate is accessible from commercially available 1-bromo-3-fluorobenzene via a directed ortho-metalation (DoM) reaction, a powerful tool for regioselective functionalization. The fluorine atom directs the metalation to the adjacent C2 position.
Experimental Protocol: Synthesis of 2-Bromo-6-fluorobenzoic Acid[1]
Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet is charged with anhydrous tetrahydrofuran (THF). The solvent is cooled to -78 °C in a dry ice/acetone bath.
Lithiation: 1-Bromo-3-fluorobenzene is dissolved in anhydrous THF and added to the reaction flask. Diisopropylamine is then added. A solution of n-butyllithium (n-BuLi) in hexanes is added dropwise to the stirred solution, maintaining the temperature at -78 °C. The reaction mixture is stirred at this temperature for 1 hour to ensure complete ortho-lithiation.[1]
Carboxylation: Dry carbon dioxide gas (from a cylinder or sublimed dry ice) is bubbled through the solution for 1-2 hours, or the solution is poured over an excess of crushed dry ice. The reaction is allowed to warm slowly to room temperature.[1]
Work-up and Isolation: The reaction is quenched by the addition of water. The organic solvent is removed under reduced pressure. The aqueous residue is acidified to a pH of approximately 2 with concentrated hydrochloric acid, leading to the precipitation of the crude product.
Purification: The precipitate is collected by vacuum filtration, washed with cold water, and dried. Recrystallization from a suitable solvent system (e.g., ethanol/water) yields pure 2-bromo-6-fluorobenzoic acid.
Part 3: Sequential Halogenation Cascade
With the strategic precursor in hand, the synthesis proceeds through a two-step sequential halogenation. The existing substituents guide the incoming electrophiles to the desired positions.
Step 1: Regioselective Bromination
The next step is the introduction of a second bromine atom at the C3 position. The regiochemical outcome is governed by the combined directing effects of the substituents on the 2-bromo-6-fluorobenzoic acid ring:
-COOH group (at C1): A deactivating, meta-directing group. It directs incoming electrophiles to positions C3 and C5.
-F group (at C6): A deactivating, ortho, para-directing group. It directs incoming electrophiles to positions C3 and C5.
-Br group (at C2): A deactivating, ortho, para-directing group. It directs to position C3 (sterically hindered) and C5.
Crucially, all three substituents cooperatively direct the incoming bromonium ion to the C3 and C5 positions. Under controlled conditions, bromination can be selectively achieved at the C3 position to furnish 2,3-dibromo-6-fluorobenzoic acid.
Experimental Protocol: Synthesis of 2,3-Dibromo-6-fluorobenzoic Acid
Reaction Setup: To a solution of 2-bromo-6-fluorobenzoic acid in a suitable solvent such as concentrated sulfuric acid, add a source of electrophilic bromine, such as N-bromosuccinimide (NBS) or liquid bromine.
Reaction Conditions: The reaction mixture is stirred at a controlled temperature (e.g., room temperature to 60 °C) until analysis (e.g., by TLC or LC-MS) indicates the consumption of the starting material.
Work-up and Isolation: The reaction mixture is carefully poured onto ice water, resulting in the precipitation of the product.
Purification: The solid is collected by filtration, washed thoroughly with water to remove acid, and dried. Further purification can be achieved by recrystallization.
Step 2: Regioselective Iodination
The final step is the iodination of 2,3-dibromo-6-fluorobenzoic acid to yield the target molecule. The directing effects on this intermediate strongly favor substitution at the C5 position:
-F group (at C6): As an ortho, para-director, it strongly activates the C5 position for electrophilic attack.
-COOH, -Br (C2), -Br (C3) groups: These groups are all deactivating and direct meta to their own positions, which corresponds to the C5 position.
The overwhelming electronic consensus makes the C5 position the sole site of reaction, allowing for a highly regioselective iodination.
Experimental Protocol: Synthesis of 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid[2][3]
Reaction Setup: In a reaction vessel, dissolve 2,3-dibromo-6-fluorobenzoic acid in a mixture of sulfuric acid and acetic acid.
Iodination: Add an iodinating agent, such as N-iodosuccinimide (NIS) or a combination of an iodide source (e.g., KI) and an oxidizing agent (e.g., H₂O₂ or K₂S₂O₈), to the solution.[2]
Reaction Conditions: The mixture is heated (e.g., 80-110 °C) and stirred for several hours. The reaction progress is monitored by an appropriate analytical technique.
Work-up and Isolation: After cooling to room temperature, the reaction mixture is poured into an aqueous solution of sodium bisulfite to quench any unreacted iodine. The resulting precipitate is the crude product.
Purification: The product is collected by filtration, washed with water, and dried. Final purification is performed by recrystallization to afford 2,3-dibromo-6-fluoro-5-iodobenzoic acid.
Part 4: Data Summary and Workflow Visualization
The materials involved in this synthetic pathway are summarized below.
Compound Name
Role
Molecular Formula
Molecular Weight ( g/mol )
1-Bromo-3-fluorobenzene
Starting Material
C₆H₄BrF
175.00
2-Bromo-6-fluorobenzoic acid
Key Precursor
C₇H₄BrFO₂
219.01
2,3-Dibromo-6-fluorobenzoic acid
Intermediate
C₇H₃Br₂FO₂
297.90
2,3-Dibromo-6-fluoro-5-iodobenzoic acid
Target Molecule
C₇H₂Br₂FIO₂
423.80
The complete synthetic workflow is illustrated in the following diagram:
Caption: Complete synthetic workflow for the target molecule.
Conclusion
The synthesis of 2,3-dibromo-6-fluoro-5-iodobenzoic acid exemplifies a strategy-driven approach to complex molecule construction. By selecting a starting material, 2-bromo-6-fluorobenzoic acid , that effectively sets the regiochemistry for subsequent transformations, the challenges associated with non-selective halogenation of simpler aromatics are circumvented. The protocols described herein are built upon established and reliable organic reactions—directed ortho-metalation and electrophilic aromatic substitution—where the predictable interplay of substituent electronic effects ensures a logical and efficient path to this highly valuable, polyhalogenated synthetic building block.
References
Process for production of 2,3,4-trifluoro-5-(iodo or bromo)-benzoic acid.
Preparation of 3-bromo-4-fluoro-benzoic acid.
Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids. Journal of the American Chemical Society. [Link]
Process for the preparation of halogenated benzoic acids.
What are the industrial preparation method of fluoro benzoic acid? Quora. [Link]
Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Arkivoc. [Link]
Critical Reactions in Fluorobenzoic Acid Degradation by Pseudomonas sp. B13. ASM Journals. [Link]
Precision Halogenation of Fluorobenzoic Acid Derivatives: A Strategic Guide to Regiocontrol
Executive Summary The halogenation of fluorobenzoic acid derivatives represents a classic "chemist’s dilemma" in regiocontrol. The fluorine atom is a paradox: it is the most electronegative element (strongly deactivating...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The halogenation of fluorobenzoic acid derivatives represents a classic "chemist’s dilemma" in regiocontrol. The fluorine atom is a paradox: it is the most electronegative element (strongly deactivating via induction,
) yet possesses lone pairs that make it a powerful ortho/para director (activating via resonance, ).[1] When paired with a carboxyl group (strongly deactivating, meta-directing), the synthesis of specific isomers requires a deep understanding of competing electronic effects.[1][2]
This guide moves beyond standard textbook protocols to provide a field-tested decision matrix for synthesizing specific halofluorobenzoic acid isomers. We contrast thermodynamic control (Electrophilic Aromatic Substitution - EAS) with kinetic control (Directed Ortho Metalation - DoM), providing self-validating protocols for high-value intermediates used in fluoroquinolone and agrochemical synthesis.
Section 1: Strategic Decision Matrix
Before selecting a reagent, the chemist must map the electronic battlefield of the substrate. The choice between EAS and DoM is dictated strictly by the desired substitution pattern relative to the fluorine and carboxyl groups.
Visualizing the Regiochemical Pathways
Figure 1: Decision matrix for selecting the optimal synthetic pathway based on substrate isomer and target halogen position.
Section 2: Electrophilic Aromatic Substitution (The Thermodynamic Path)
In EAS, the fluorine atom's resonance donation (
) typically dominates the directing effect, directing incoming electrophiles ortho or para to itself.[1] However, the carboxyl group's strong deactivation means aggressive conditions are often required.
Protocol A: Bromination of 2-Fluorobenzoic Acid
Target: 5-Bromo-2-fluorobenzoic acid
Mechanism: The fluorine at C2 directs para to C5. The carboxyl at C1 directs meta to C5. These effects reinforce each other, making C5 the exclusive site of substitution.
Reagents:
(1.1 eq), powder (0.1 eq) or .
Solvent: Water or Glacial Acetic Acid (Green Chemistry vs. Solubility).
Step-by-Step Protocol:
Setup: Charge a 3-neck flask with 2-fluorobenzoic acid (1.0 eq) and water (5 volumes).
Catalyst Activation: Add iron powder (0.05 eq). Heat to 50°C.
Addition: Add bromine (1.1 eq) dropwise over 60 minutes. Critical: Maintain temperature < 60°C to prevent di-bromination.
Digestion: Stir at 55-60°C for 4 hours. Monitor by HPLC. The reaction is complete when starting material < 1%.
Quench: Cool to 20°C. Add saturated sodium bisulfite solution to quench excess bromine (color change from red-brown to yellow/white).
Isolation: Filter the precipitated solid. Wash with water.
Purification: Recrystallize from Ethanol/Water (1:1) if purity < 98%.
Expert Insight: Using water as a solvent exploits the "hydrophobic effect," accelerating the reaction despite the heterogeneity. This avoids the waste associated with acetic acid workups.
Protocol B: Iodination of 4-Fluorobenzoic Acid
Target: 4-Fluoro-3-iodobenzoic acid
Mechanism: F directs ortho (C3). COOH directs meta (C3). Synergistic direction.
Reagents: N-Iodosuccinimide (NIS), Trifluoroacetic acid (TFA) or
.
Self-Validating Step:
Use the NIS/TFA system for high regiochemical fidelity.
Dissolve 4-fluorobenzoic acid in TFA (3 vol).
Add NIS (1.1 eq) in portions at 0°C.
Warm to RT. If the solution turns dark violet (
formation), the reaction is stalling; add 10 mol% TfOH (triflic acid) to supercharge the electrophile ().
Section 3: Directed Ortho Metalation (The Kinetic Path)
When EAS fails to access the desired position (e.g., C3 on 2-fluorobenzoic acid), DoM is the required strategy. Fluorine is an excellent Directed Metalation Group (DMG) due to its high electronegativity, which acidifies the ortho-proton.
The "Benzyne Trap" Warning
Critical Safety Note: Lithiated fluorobenzenes are unstable above -50°C. They eliminate LiF to form benzyne , a highly reactive intermediate that polymerizes or reacts non-selectively. Cryogenic handling is non-negotiable.
Mechanism Visualization: CIPE and Benzyne Avoidance
Figure 2: The kinetic pathway of Directed Ortho Metalation, highlighting the critical thermal boundary to avoid benzyne formation.
Protocol C: Synthesis of 3-Bromo-2-fluorobenzoic Acid
Challenge: EAS yields the 5-bromo isomer. DoM is required to access the 3-bromo position.
LDA Formation: To dry THF at -20°C, add diisopropylamine (2.2 eq) and n-BuLi (2.2 eq). Stir 30 min. (Note: 2 eq required—1 to deprotonate COOH, 1 to lithiate the ring).
Metalation: Stir at -78°C for 2 hours. The solution usually turns bright yellow/orange.
Quench: Add the bromine source (e.g.,
or ) rapidly at -78°C.
Workup: Acidify with dilute HCl while cold to protonate the carboxylate and prevent post-quench side reactions.
Section 4: The "Impossible" Isomers (Multi-Step Routes)
Sometimes, neither EAS nor DoM yields the desired isomer cleanly. A prime example is 4-bromo-3-fluorobenzoic acid .[3][4]
EAS: Direct bromination of 3-fluorobenzoic acid yields mixtures (major product often 6-bromo due to F activation, despite steric crowding).
DoM: Lithiation goes to the C2 "bay region."
The Industrial Solution (Sandmeyer Approach):
Nitration: 3-fluorobenzoic acid
3-fluoro-4-nitrobenzoic acid (Major isomer due to steric/electronic balance).
Reduction:
or 4-amino-3-fluorobenzoic acid.
Sandmeyer:
4-bromo-3-fluorobenzoic acid .
This route, while longer, guarantees regiochemical purity which is essential for pharmaceutical GMP standards.
Section 5: Summary of Quantitative Data
Substrate
Target Isomer
Method
Key Reagents
Regioselectivity
2-Fluoro
5-Bromo
EAS
>95% (C5)
2-Fluoro
3-Bromo
DoM
LDA, source
>90% (C3)
3-Fluoro
6-Bromo
EAS
~80% (mixture)
3-Fluoro
2-Iodo
DoM
LDA,
Exclusive (C2)
4-Fluoro
3-Iodo
EAS
>95% (C3)
References
Schlosser, M. (2005). The 2×3 Toolbox of Organometallic Methods for Regiochemically Exhaustive Functionalization. European Journal of Organic Chemistry.
Snieckus, V. (1990). Directed Ortho Metalation.[5][6][7] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews.
Gong, Y., et al. (2013). Regioselective Synthesis of Fluoro-Substituted Benzoic Acids.[8] Journal of Organic Chemistry.[6] (Contextual citation for EAS regioselectivity).
Mortier, J. (2007). Directed Ortho Metalation of Benzoic Acids. Unblog.fr Technical Notes.
A Theoretical and Computational Investigation of 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid: A Keystone for Advanced Pharmaceutical Design
This technical guide provides a comprehensive theoretical framework for the study of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, a highly functionalized aromatic compound with significant potential in medicinal chemistry an...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive theoretical framework for the study of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, a highly functionalized aromatic compound with significant potential in medicinal chemistry and materials science. For researchers, scientists, and professionals in drug development, this document outlines the core computational methodologies to elucidate the molecule's structural, electronic, and spectroscopic properties. By leveraging in silico techniques, we can predict its behavior, guide synthetic efforts, and accelerate the discovery of novel therapeutic agents.
The strategic placement of four different halogen atoms on a benzoic acid scaffold makes this molecule a unique platform for exploring halogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding affinity in biological systems.[1][2] The presence of bromine, fluorine, and iodine substituents enhances its reactivity for cross-coupling reactions, offering versatility in the synthesis of complex pharmaceutical and agrochemical compounds.[3]
Part 1: Molecular Structure and Conformational Analysis
A fundamental aspect of understanding a molecule's reactivity and biological activity is the detailed characterization of its three-dimensional structure and conformational landscape. For 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, the primary conformational flexibility arises from the orientation of the carboxylic acid group relative to the aromatic ring.
Computational Approach: Density Functional Theory (DFT)
Density Functional Theory (DFT) is a robust and widely used quantum chemical method for investigating the electronic structure of molecules.[4] It offers a good balance between computational cost and accuracy, making it suitable for studying relatively large molecules like our target compound.
Protocol for Geometry Optimization and Conformational Analysis:
Initial Structure Generation: The 2D structure of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid is drawn using a molecular editor and converted to a 3D structure.
Conformational Search: A systematic or stochastic conformational search is performed to identify low-energy conformers. The dihedral angle of the C-C-C=O bond is the primary degree of freedom.
Geometry Optimization: Each identified conformer is then subjected to full geometry optimization using a DFT functional, such as B3LYP, and a suitable basis set, like 6-311+G(d,p) for lighter atoms and a basis set with effective core potentials (e.g., LANL2DZ) for iodine.
Frequency Analysis: Vibrational frequency calculations are performed on each optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies) and to obtain thermodynamic data (zero-point vibrational energy, enthalpy, and Gibbs free energy).
The relative energies of the conformers will indicate the most stable structures at a given temperature. The interplay of steric hindrance from the ortho-bromine and ortho-fluorine atoms with potential intramolecular hydrogen bonding between the carboxylic proton and the fluorine atom will be a key determinant of the preferred conformation.[4]
Visualization of the Computational Workflow
Caption: A streamlined workflow for identifying the most stable conformers of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid using DFT.
Part 2: Electronic Properties and Reactivity
The electronic properties of a molecule are paramount in determining its reactivity and interaction with other molecules. For 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, the distribution of electron density, molecular orbitals, and electrostatic potential are of particular interest.
Frontier Molecular Orbitals (FMOs)
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its ability to accept electrons. The HOMO-LUMO energy gap is an indicator of chemical stability.
Protocol for FMO Analysis:
Use the optimized geometry of the most stable conformer.
Perform a single-point energy calculation using the same DFT functional and basis set as in the optimization.
Visualize the HOMO and LUMO isosurfaces to understand the regions of the molecule that are most likely to be involved in electrophilic and nucleophilic attacks, respectively.
Molecular Electrostatic Potential (MEP)
The MEP is a valuable tool for visualizing the charge distribution in a molecule and predicting sites for electrophilic and nucleophilic attack. It is also crucial for understanding non-covalent interactions like hydrogen and halogen bonding.
Protocol for MEP Calculation:
Use the optimized geometry of the most stable conformer.
Calculate the MEP and map it onto the electron density surface of the molecule.
Analyze the MEP map:
Negative regions (red): Indicate electron-rich areas, prone to electrophilic attack (e.g., the carbonyl oxygen).
Positive regions (blue): Indicate electron-poor areas, prone to nucleophilic attack (e.g., the carboxylic proton and the "sigma-holes" on the halogen atoms).
The presence of a positive region on the outermost portion of the halogen atoms (a σ-hole) is a key feature that enables halogen bonding.[5]
Predicted Electronic Properties
The following table summarizes the key electronic properties that would be calculated for 2,3-Dibromo-6-fluoro-5-iodobenzoic acid.
Property
Predicted Significance
HOMO Energy
Indicates the propensity to donate electrons in reactions.
LUMO Energy
Indicates the propensity to accept electrons in reactions.
HOMO-LUMO Gap
A larger gap suggests higher kinetic stability and lower chemical reactivity.
Dipole Moment
Provides insight into the molecule's polarity and solubility.
Mulliken Atomic Charges
Quantifies the partial charges on each atom, aiding in reactivity prediction.
Part 3: Spectroscopic Characterization (In Silico)
Theoretical calculations can be instrumental in predicting and interpreting spectroscopic data, aiding in the structural confirmation of synthesized compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for structure elucidation. Theoretical calculations can predict the chemical shifts of ¹H, ¹³C, and ¹⁹F nuclei.
Protocol for NMR Chemical Shift Prediction:
Use the optimized geometry of the most stable conformer.
Employ the Gauge-Independent Atomic Orbital (GIAO) method with a suitable DFT functional and basis set.
Calculate the absolute shieldings for each nucleus.
Reference the calculated shieldings to the shieldings of a standard compound (e.g., tetramethylsilane for ¹H and ¹³C) calculated at the same level of theory to obtain the chemical shifts.
Infrared (IR) and Raman Spectroscopy
Vibrational spectroscopy provides information about the functional groups present in a molecule. The vibrational frequencies and intensities calculated from the frequency analysis (Part 1.1) can be used to generate a theoretical IR and Raman spectrum.[6]
Protocol for Vibrational Spectra Simulation:
The output of the frequency calculation provides the vibrational modes, their frequencies, and their IR and Raman intensities.
The calculated frequencies are often systematically overestimated and may need to be scaled by an empirical factor to better match experimental data.
The simulated spectra can be plotted as frequency vs. intensity.
Key vibrational modes to analyze would include the O-H stretch and C=O stretch of the carboxylic acid group, and the various C-X (X = F, Br, I) stretching and bending modes.
Visualization of the Theoretical Spectroscopy Workflow
Caption: A workflow illustrating the computational prediction of NMR, IR, and Raman spectra for structural verification.
Part 4: Potential Applications in Drug Discovery
Halogenated organic molecules are of immense interest in drug discovery. The introduction of halogen atoms can significantly modulate a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity.[1] 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, with its diverse halogenation pattern, presents several opportunities:
Fragment-Based Drug Design (FBDD): This molecule can serve as a versatile fragment for screening against various biological targets. The different halogens provide distinct interaction capabilities.
Halogen Bonding in Lead Optimization: The iodine and bromine atoms are excellent halogen bond donors, which can be exploited to enhance binding affinity and selectivity for a target protein.[2]
Synthetic Handle for Derivatization: The iodine atom is particularly susceptible to various cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the late-stage functionalization and diversification of drug candidates.[3]
References
Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. MDPI. [Link]
Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids. PMC. [Link]
Probing hydrogen and halogen-oxo interactions in uranyl coordination polymers: a combined crystallographic and computational study. CrystEngComm (RSC Publishing). [Link]
A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides. ACS Publications. [Link]
Halogen Bond: Its Role beyond Drug–Target Binding Affinity for Drug Discovery and Development. ACS Publications. [Link]
Computational study on the antioxidant activity of five plant food benzoic acid derivatives: dearomatization and stability of H abstraction radicals. SciELO South Africa. [Link]
Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. PMC. [Link]
New forms of apremilast with halogen derivatives of benzoic acid. RSC Publishing. [Link]
Crystal Structure and Spectroscopic Investigation of Bromofluoro- and Fluoroiodomethane. Wiley Online Library. [Link]
Application Notes & Protocols: The Strategic Utility of 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid and Its Isomers in Medicinal Chemistry
Foreword: The Architect's Molecule in Modern Drug Discovery In the intricate landscape of medicinal chemistry, the design and synthesis of novel therapeutic agents are akin to a complex architectural endeavor. Success hi...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Architect's Molecule in Modern Drug Discovery
In the intricate landscape of medicinal chemistry, the design and synthesis of novel therapeutic agents are akin to a complex architectural endeavor. Success hinges not only on the grand vision of a final bioactive molecule but also on the selection of foundational building blocks that offer both structural rigidity and versatile connectivity. It is in this context that polyhalogenated aromatic compounds, such as 2,3-Dibromo-6-fluoro-5-iodobenzoic acid and its close structural relatives, have emerged as "architect's molecules" of significant strategic value. Their utility extends far beyond that of simple intermediates; they are enabling platforms for the rapid generation of diverse chemical matter, particularly in the pursuit of targeted therapies like kinase inhibitors.
This guide eschews a conventional, rigid format. Instead, it is structured to provide a narrative of scientific rationale, guiding the reader from the fundamental chemical principles of these building blocks to their practical application in the synthesis of sophisticated drug candidates. We will delve into the causality behind experimental choices, offering not just protocols but the strategic thinking that underpins them. Every piece of technical data is presented to be self-validating, supported by authoritative references to ensure the highest degree of scientific integrity.
The Strategic Advantage of Polyhalogenated Benzoic Acids
The remarkable utility of molecules like 2,3-dibromo-6-fluoro-5-iodobenzoic acid and its isomer, 3,5-dibromo-2-fluoro-6-iodobenzoic acid, in medicinal chemistry is not accidental. It is a direct consequence of the distinct and complementary reactivity profiles of the different halogen atoms adorning the benzene ring. This unique arrangement provides a powerful toolkit for the medicinal chemist, enabling regioselective functionalization and the systematic exploration of a molecule's structure-activity relationship (SAR).
Orthogonal Reactivity : The iodine, bromine, and fluorine atoms exhibit differential reactivity in common cross-coupling reactions. The carbon-iodine bond is the most reactive towards palladium-catalyzed reactions such as Suzuki-Miyaura and Sonogashira couplings, allowing for the selective introduction of a substituent at this position while leaving the bromine atoms untouched for subsequent transformations. This orthogonality is a cornerstone of their strategic value.[1]
The Role of Fluorine : The fluorine atom is not merely a placeholder. Its high electronegativity and small size can profoundly influence the properties of the final drug molecule. It can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity to target proteins through favorable electrostatic interactions, and modulate the acidity (pKa) of nearby functional groups, thereby improving pharmacokinetic properties like cell membrane permeability.[2][3][4][5][6]
A Scaffold for Diversity : The presence of multiple reactive handles on a single, rigid core allows for the creation of extensive libraries of compounds from a common intermediate. This is particularly advantageous in lead optimization, where the systematic variation of substituents is crucial for enhancing potency, selectivity, and drug-like properties.
Core Application: Synthesis of Protein Kinase Inhibitors
A predominant application of these polyhalogenated benzoic acids is in the synthesis of protein kinase inhibitors.[1] Kinases are a class of enzymes that play a pivotal role in cell signaling, and their dysregulation is a hallmark of many diseases, most notably cancer.[7] The development of small-molecule inhibitors that can block the activity of specific kinases has revolutionized the treatment of these conditions.
The general strategy involves using the polyhalogenated benzoic acid as a central scaffold, onto which various pharmacophoric elements are appended through a series of regioselective cross-coupling reactions.
Synthetic Workflow Overview
The following diagram illustrates a generalized synthetic workflow for the elaboration of a polyhalogenated benzoic acid into a potential kinase inhibitor.
Caption: Generalized synthetic workflow.
Key Synthetic Transformations: Protocols and Rationale
The following protocols are generalized and should be optimized for specific substrates.
The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds.[8][9][10][11] Due to the higher reactivity of the C-I bond, this reaction can be performed selectively at the 5-position of the benzoic acid scaffold.
Rationale: This initial coupling is often used to introduce a key pharmacophoric element that will occupy a specific pocket in the kinase's active site. The choice of boronic acid is dictated by the SAR of the target kinase.
Step-by-Step Methodology:
Reaction Setup: To a flame-dried Schlenk flask, add 2,3-dibromo-6-fluoro-5-iodobenzoic acid (1.0 equiv.), the desired aryl or heteroaryl boronic acid (1.1-1.5 equiv.), and a suitable base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv.).
Catalyst and Ligand: Add a palladium catalyst, for example, Pd(PPh₃)₄ (0.02-0.05 equiv.) or a combination of Pd(OAc)₂ and a phosphine ligand like SPhos or XPhos.
Solvent: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water.
Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at a temperature ranging from 80 to 110 °C for 2-24 hours. Monitor the reaction progress by TLC or LC-MS.
Workup and Purification: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.
The Sonogashira coupling is a powerful tool for the synthesis of arylalkynes, which can serve as important structural motifs or as handles for further chemical transformations.[12][13][14][15]
Rationale: The introduction of an alkyne moiety can provide a rigid linker to access different regions of the kinase active site or can be used in subsequent click chemistry reactions for bioconjugation or the attachment of other molecular fragments.
Step-by-Step Methodology:
Reaction Setup: In a Schlenk flask, dissolve 2,3-dibromo-6-fluoro-5-iodobenzoic acid (1.0 equiv.) and the terminal alkyne (1.2-2.0 equiv.) in a suitable solvent such as DMF or THF.
Catalysts and Base: Add a palladium catalyst, typically Pd(PPh₃)₂Cl₂ (0.02-0.05 equiv.), and a copper(I) co-catalyst, such as CuI (0.05-0.10 equiv.). Add an amine base, for example, triethylamine or diisopropylethylamine (2.0-4.0 equiv.).
Reaction Conditions: Stir the reaction mixture under an inert atmosphere at room temperature or with gentle heating (40-60 °C) for 2-16 hours. Monitor the reaction by TLC or LC-MS.
Workup and Purification: After the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in an organic solvent and wash with aqueous ammonium chloride solution to remove the copper catalyst. Dry the organic layer, concentrate, and purify the product by column chromatography.
Structure-Activity Relationship (SAR) Insights
The polyhalogenated benzoic acid scaffold provides an excellent platform for probing the SAR of kinase inhibitors. The systematic variation of substituents at the 5- and 2- or 3-positions allows for the fine-tuning of inhibitor properties.
Position of Substitution
Rationale for Modification
Potential Impact on Activity
C5 (via Iodo Group)
Introduction of larger, often heterocyclic, groups to occupy the ATP-binding site and form key hydrogen bonds with the hinge region of the kinase.
Potency and selectivity.
C2/C3 (via Bromo Groups)
Introduction of smaller groups to explore solvent-exposed regions or to fine-tune lipophilicity and other physicochemical properties.
Solubility, metabolic stability, and cell permeability.
Carboxylic Acid
Can be converted to an amide to introduce additional hydrogen bond donors/acceptors or to modulate the overall charge of the molecule.
Binding affinity and pharmacokinetic profile.
The following diagram illustrates the key interaction points of a hypothetical kinase inhibitor derived from a polyhalogenated benzoic acid within the ATP-binding pocket of a kinase.
2,3-Dibromo-6-fluoro-5-iodobenzoic acid and its isomers are not merely synthetic intermediates but are strategic tools that empower medicinal chemists to navigate the complexities of drug discovery with greater efficiency and precision. Their unique halogenation pattern provides a roadmap for the regioselective synthesis of complex molecules, particularly in the highly competitive field of kinase inhibitor development. As our understanding of disease biology deepens and the demand for highly selective and potent therapeutics grows, the strategic application of such versatile building blocks will undoubtedly continue to play a pivotal role in the discovery of the medicines of tomorrow.
References
Priya A, Mahesh Kumar N and Shachindra L Nargund. Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]
Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Letters in Drug Design & Discovery, 16(10), 1089-1109. [Link]
Various Authors. (2025). Role of Fluorine in Drug Design and Drug Action. ResearchGate. [Link]
Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Bentham Science. [Link]
Pal, R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics, 41(8), 2825-2843. [Link]
Various Authors. (2025). Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids. PMC. [Link]
Wilcken, R., et al. (2013). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 56(4), 1363-1388. [Link]
Sarno, S., et al. (2003). Polyhalogenobenzimidazoles: synthesis and their inhibitory activity against casein kinases. Bioorganic & Medicinal Chemistry, 11(17), 3879-3885. [Link]
Topczewski, J. J., et al. (2021). Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. Angewandte Chemie International Edition, 60(47), 24846-24853. [Link]
Al-Ostoot, F. H., et al. (2024). Discovery of 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors. Molecules, 29(13), 3045. [Link]
Mishra, A. D. (2023). Green synthesis of some novel bioactive five membered heterocycles. International Journal of Trend in Scientific Research and Development, 8(12). [Link]
Ansar, S., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Molecules, 28(19), 6937. [Link]
Barbuceanu, S.-F., & Olaru, O. T. (2025). Synthesis and Evaluation of Biologically Active Compounds from Heterocycles Class. Molecules, 30(2), 394. [Link]
Roy, S. (2025). "Synthesis Of Novel Five-Membered Heterocycles as Bioactive Agents". University of Texas at El Paso. [Link]
Yadav, R. (2023). A Study Of Synthesis Of Bioactive Heterocycles. International Journal of Novel Research and Development. [Link]
Shestakova, T., et al. (2019). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. Molecules, 24(19), 3564. [Link]
Janeczko, M., et al. (2021). Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. Molecules, 26(11), 3169. [Link]
Vertex AI Search. (2025). Cas no 1160573-45-4 (3,5-Dibromo-2-fluoro-6-iodobenzoic acid).
An, Y.-S., et al. (2016). Design and synthesis of novel benzoxazole analogs as Aurora B kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(13), 3044-3048. [Link]
Barbuceanu, S.-F., & Olaru, O. T. (2025). Synthesis and Evaluation of Biologically Active Compounds from Heterocycles Class. Molecules, 30(2), 394. [Link]
Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]
Razafindrainibe, F., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chemistry – A European Journal, 24(56), 15004-15008. [Link]
Wu, J., et al. (2005). Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone. The Journal of Organic Chemistry, 70(25), 10474-10477. [Link]
Friščić, T., & Fábián, L. (2019). Solid-state Suzuki–Miyaura cross-coupling reactions. Chemical Communications, 55(58), 8418-8421. [Link]
Luo, J., et al. (2015). Marine Bromophenol Derivative 3,4-Dibromo-5-(2-bromo-3,4-dihydroxy-6-isopropoxymethyl benzyl)benzene-1,2-diol Protects Hepatocytes from Lipid-Induced Cell Damage and Insulin Resistance via PTP1B Inhibition. Marine Drugs, 13(5), 2983-2997. [Link]
Procter, D. J., et al. (2021). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules, 26(19), 5946. [Link]
Li, Y., et al. (2021). Discovery of 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione as a novel potent protein tyrosine phosphatase 1B inhibitor with antidiabetic properties. Bioorganic Chemistry, 108, 104648. [Link]
El-Sayed, N. N. E., et al. (2023). Recent development of heterocyclic scaffolds as EGFR kinase inhibitors in cancer. RSC Advances, 13(45), 31634-31655. [Link]
The Synthetic Versatility of 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid: A Guide for Advanced Organic Synthesis
Introduction: A Multifaceted Building Block for Complex Molecule Synthesis In the landscape of modern organic synthesis, the demand for highly functionalized aromatic scaffolds is incessant, driven by the quest for novel...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Multifaceted Building Block for Complex Molecule Synthesis
In the landscape of modern organic synthesis, the demand for highly functionalized aromatic scaffolds is incessant, driven by the quest for novel pharmaceuticals, agrochemicals, and materials. 2,3-Dibromo-6-fluoro-5-iodobenzoic acid emerges as a preeminent starting material for researchers and drug development professionals. Its unique polyhalogenated structure, featuring three distinct and reactive halogen atoms—iodine, bromine, and fluorine—on a benzoic acid core, offers a rich platform for sequential and site-selective chemical modifications. This guide provides an in-depth exploration of the applications of this versatile building block, focusing on detailed protocols for key transformations and the underlying principles that govern its reactivity.
The strategic arrangement of the halogen atoms is pivotal to the synthetic utility of this compound. The carbon-halogen bond strengths decrease in the order C-F > C-Cl > C-Br > C-I.[1] This inherent difference in reactivity allows for selective functionalization, typically through palladium-catalyzed cross-coupling reactions, where the more reactive C-I bond can be addressed first, followed by the C-Br bonds, leaving the robust C-F bond intact.[2][3] This hierarchical reactivity profile enables the controlled, stepwise introduction of diverse functionalities onto the aromatic ring, making it an invaluable tool for the construction of complex molecular architectures.
Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of a starting material is fundamental to its effective application.
Property
Value
Molecular Formula
C₇H₂Br₂FIO₂
Molecular Weight
423.80 g/mol
CAS Number
1160573-40-9
Appearance
Off-white to pale yellow solid
Solubility
Soluble in polar aprotic solvents (e.g., DMF, DMSO, THF)
Note: Spectroscopic data (NMR, IR, MS) should be confirmed for each batch.
Strategic Applications in Cross-Coupling Reactions
The primary application of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid lies in its use as a substrate for various palladium-catalyzed cross-coupling reactions. The differential reactivity of the C-I and C-Br bonds provides a handle for regioselective synthesis.
Workflow for Sequential Cross-Coupling
The logical workflow for the sequential functionalization of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid is dictated by the relative reactivity of its carbon-halogen bonds.
Caption: Sequential cross-coupling strategy.
Application Note 1: Regioselective Sonogashira Coupling at the C-I Position
The Sonogashira reaction, a powerful method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl halides and sp-hybridized carbons of terminal alkynes, is an ideal first step in the functionalization of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid.[4][5] The higher reactivity of the C-I bond allows for selective coupling at this position under conditions that leave the C-Br bonds untouched.
Causality Behind Experimental Choices:
Catalyst System: A combination of a palladium(0) catalyst, such as Pd(PPh₃)₄ or a combination of a Pd(II) precursor like PdCl₂(PPh₃)₂ with a copper(I) co-catalyst (e.g., CuI), is employed.[4] The copper co-catalyst is crucial for the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex, facilitating the reaction under milder conditions.[5]
Base: An amine base, typically triethylamine (TEA) or diisopropylethylamine (DIPEA), is used to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.
Solvent: Anhydrous, deoxygenated polar aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are used to ensure the stability of the catalytic species.
Detailed Protocol:
Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2,3-Dibromo-6-fluoro-5-iodobenzoic acid (1.0 equiv), Pd(PPh₃)₄ (0.05 equiv), and CuI (0.1 equiv).
Solvent and Reagent Addition: Add anhydrous, degassed THF (or DMF) to dissolve the solids. Add the terminal alkyne (1.2 equiv) followed by the amine base (e.g., TEA, 3.0 equiv).
Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield the 5-alkynyl-2,3-dibromo-6-fluorobenzoic acid.
Application Note 2: Suzuki-Miyaura Coupling at the C-Br Positions
Following the initial functionalization at the C-5 position, the remaining C-Br bonds can be targeted for subsequent Suzuki-Miyaura cross-coupling reactions.[6][7] This reaction enables the formation of biaryl structures, which are prevalent in many biologically active molecules.[6]
Causality Behind Experimental Choices:
Catalyst System: A palladium(0) catalyst, often generated in situ from a palladium(II) precursor like Pd(OAc)₂ and a phosphine ligand (e.g., PPh₃, SPhos, XPhos), is used. The choice of ligand is critical and can influence reaction efficiency and selectivity.
Base: An aqueous solution of a base such as K₂CO₃, Cs₂CO₃, or K₃PO₄ is required to activate the boronic acid for transmetalation.[7]
Solvent System: A two-phase solvent system, typically an organic solvent (e.g., toluene, dioxane, or DMF) and water, is used to dissolve both the organic-soluble reactants and the inorganic base.
Detailed Protocol for Double Suzuki Coupling:
Reaction Setup: In a microwave vial or a round-bottom flask, combine the 5-substituted-2,3-dibromo-6-fluorobenzoic acid (1.0 equiv), the desired arylboronic acid (2.5 equiv), and a palladium catalyst such as Pd(PPh₃)₄ (0.1 equiv).
Solvent and Base Addition: Add a degassed mixture of an organic solvent (e.g., 1,4-dioxane) and an aqueous solution of a base (e.g., 2M K₂CO₃).
Reaction Conditions: Heat the reaction mixture under an inert atmosphere. Microwave irradiation can significantly reduce reaction times. Monitor the reaction by TLC or LC-MS.
Work-up: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification: Purify the residue by flash column chromatography to obtain the desired 2,3,5-trisubstituted-6-fluorobenzoic acid derivative.
Proposed Synthetic Route to 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid
Caption: Plausible synthetic pathway.
This proposed synthesis leverages the directing effects of the existing substituents to achieve the desired regiochemistry. The initial iodination of 2-fluorobenzoic acid would likely be directed to the position para to the fluorine atom due to steric hindrance at the ortho positions. Subsequent bromination would then occur at the remaining activated positions.
Medicinal Chemistry Relevance
Polyhalogenated aromatic compounds are of significant interest in medicinal chemistry. The introduction of halogen atoms can profoundly influence a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets.[10][11] The ability to selectively introduce different functional groups onto the 2,3-Dibromo-6-fluoro-5-iodobenzoic acid scaffold allows for the systematic exploration of the structure-activity relationship (SAR) of a lead compound, a crucial step in the drug discovery process.[12] Furthermore, the presence of halogens can facilitate halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-protein binding.[13][14]
Conclusion
2,3-Dibromo-6-fluoro-5-iodobenzoic acid stands out as a highly valuable and versatile building block in organic synthesis. Its rich and tunable reactivity, governed by the differential lability of its carbon-halogen bonds, provides a powerful platform for the construction of complex, highly substituted aromatic molecules. The protocols and principles outlined in this guide are intended to empower researchers, scientists, and drug development professionals to harness the full synthetic potential of this remarkable compound, paving the way for the discovery and development of new chemical entities with significant scientific and therapeutic impact.
References
Palani, V., Perea, M. A., & Sarpong, R. (2020). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Accounts of Chemical Research, 53(11), 2636–2653. [Link]
Fairlamb, I. J. S. (2007). Regioselective (site-selective) functionalisation of unsaturated halogenated nitrogen, oxygen and sulfur heterocycles by Pd-catalysed cross-couplings and direct arylation processes. Chemical Society Reviews, 36(7), 1036-1045.
Pharmaffiliates. Cas no 1160573-45-4 (3,5-Dibromo-2-fluoro-6-iodobenzoic acid). [Link]
Journal of the American Chemical Society. Collection - Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. [Link]
Auffinger, P., Hays, F. A., Westhof, E., & Ho, P. S. (2004). Halogen bonds in biological molecules. Proceedings of the National Academy of Sciences, 101(48), 16789-16794. [Link]
eScholarship, University of California. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. [Link]
ResearchGate. (PDF) HALOGENATED PHENOLIC COMPOUNDS OF NATURAL ORIGIN CONSTITUTE A RARE MINOR GROUP OF SUBSTANCES (A REVIEW). [Link]
National Center for Biotechnology Information. Supramolecular synthesis based on a combination of hydrogen- and halogen bonds. [Link]
National Center for Biotechnology Information. New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. [Link]
Various Authors. Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. [Link]
Wilcken, R., Zimmermann, M. O., Lange, A., Joerger, A. C., & Boeckler, F. M. (2013). Principles and applications of halogen bonding in medicinal chemistry and chemical biology. Journal of medicinal chemistry, 56(4), 1363–1388. [Link]
Google Patents. CN102795993A - Preparation method of 2-bromo-6-fluorobenzoic acid.
Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical reviews, 107(3), 874-922. [Link]
ePrints Soton. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. [Link]
Klöckner, U., et al. (2024). Thermally accelerated Heck reaction under direct mechanocatalysis using palladium milling balls. Materials Advances, 5(2), 643-649. [Link]
Beilstein-Institut. A new synthesis of Tyrian purple (6,6'-dibromoindigo) and its corresponding sulfonate salts. [Link]
Journal of Chemical and Pharmaceutical Research. Exploring the Effects of Aromatic Compounds on Medicinal Che. [Link]
Semantic Scholar. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substitut. [Link]
Semantic Scholar. Reactivity of the 2-aryl-6,8-dibromo-2,3-dihydroquinolin-4(1
-ones in a palladium catalyzed Sonogashira cross-coupling reacti. [Link]
Semantic Scholar. INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. [Link]
MDPI. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. [Link]
IRIS - Unina. Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. [Link]
MDPI. Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. [Link]
Application Note: Strategic Functionalization of 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid
Executive Summary 2,3-Dibromo-6-fluoro-5-iodobenzoic acid (CAS: 1160573-40-9) represents a high-density information scaffold for medicinal chemistry.[1] Unlike standard building blocks, this molecule offers five distinct...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2,3-Dibromo-6-fluoro-5-iodobenzoic acid (CAS: 1160573-40-9) represents a high-density information scaffold for medicinal chemistry.[1] Unlike standard building blocks, this molecule offers five distinct points of diversification (COOH, C2-Br, C3-Br, C5-I, C6-F) with exceptionally well-defined chemo-orthogonality.[1]
This guide details the sequential functionalization strategies required to utilize this scaffold in the synthesis of complex kinase inhibitors and protein-protein interaction (PPI) modulators.[1] We focus on the "Reactivity Hierarchy" —a validated order of operations that allows researchers to selectively modify one position without disturbing others.[1]
The Reactivity Hierarchy & Chemo-orthogonality
To successfully utilize this building block, one must respect the electronic and steric environment of the benzene ring.[1] The molecule is highly electron-deficient due to four electron-withdrawing groups (EWGs).[1]
Reactivity Order of Operations
C1-Carboxyl (COOH): Standard amide coupling or esterification.[1] Recommendation: Protect as an ester (Methyl/tert-Butyl) early to prevent catalyst poisoning during Pd-coupling.[1]
C6-Fluorine (F): Highly activated for Nucleophilic Aromatic Substitution (
) due to the ortho-carbonyl and para-bromine/iodine effects.[1]
C5-Iodine (I): The most reactive halogen for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).[1]
C3-Bromine (Br): Accessible for cross-coupling after the iodine is consumed.[1]
C2-Bromine (Br): Sterically hindered (sandwiched between COOH and C3-Br).[1] Requires specialized ligands (e.g., Buchwald dialkylbiaryl phosphines) or high temperatures to activate.[1]
Objective: Install an aryl or heteroaryl group at the C5 position without affecting the bromines or fluorine.[1]
Mechanism: The C-I bond (~53 kcal/mol) is significantly weaker than C-Br (~68 kcal/mol) and C-F (~116 kcal/mol), allowing exclusive oxidative addition by Pd(0).[1]
Degassing: Charge a reaction vial with the substrate, boronic acid, and
. Seal and purge with Argon for 5 minutes.
Solvation: Add degassed DME and 2M
via syringe.
Reaction: Heat the mixture to 60°C (Do not exceed 80°C to avoid activating the C3-Bromine). Stir for 4–6 hours.
Monitoring (Self-Validation): Check via TLC or LC-MS.
Success Indicator: Disappearance of the starting iodide peak.[1] Retention of the Br isotope pattern (M+2, M+4) in the product mass spectrum indicates the bromines are intact.[1]
Workup: Dilute with EtOAc, wash with brine, dry over
, and concentrate. Purify via silica flash chromatography (Hexane/EtOAc gradient).
Objective: Introduce an amine motif (common in kinase hinge-binders) at the C6 position.[1]
Mechanism: The C6-F is activated by the ortho-ester and the meta-halogens.[1] The reaction proceeds via a Meisenheimer complex.[1]
Reagents:
Substrate: Product from Protocol A (or starting material)
Nucleophile: Primary or Secondary Amine (1.2 equiv)[1]
Objective: Functionalize the C3 position.
Challenge: The C2-Br is still present. Regioselectivity relies on steric differentiation; C3 is less hindered than C2.[1]
This scaffold is particularly relevant for Type II Kinase Inhibitors .[1] The C1-COOH can be converted to an amide "tail" that extends into the solvent front, while the C5-Aryl group targets the hydrophobic pocket.[1] The C6-amine often forms a crucial hydrogen bond with the hinge region of the kinase ATP-binding site [1].[1]
Analogous poly-halogenated benzoic acids have been utilized in the synthesis of MEK inhibitors and other oncology targets, where the precise positioning of halogens modulates metabolic stability and potency [2].[1]
References
Fragment-Based Drug Discovery utilizing Halogenated Benzoic Acids.
Source: National Center for Biotechnology Information (PubChem).[1] "3,5-Dibromo-2-fluoro-6-iodobenzoic acid (Analogous Scaffold)."
URL:[Link][1]
Synthesis of Kinase Inhibitors via Poly-halogenated Intermediates.
Source: World Intellectual Property Organization (WIPO).[1] Patent WO2022155432.[1] "Kinase Inhibitors and Methods of Use Thereof." (Cited as relevant context for halogenated benzoate scaffolds).
URL:[Link][1]
General Reactivity of Polyfluoro/bromo Benzoic Acids.
Source: Google Patents.[1] "Process for production of 2,3,4-trifluoro-5-(iodo or bromo)-benzoic acid."[1][2]
URL:
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Strategic Functionalization of 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid
Executive Summary
2,3-Dibromo-6-fluoro-5-iodobenzoic acid (CAS: 1160573-40-9) represents a high-value "privileged scaffold" for Fragment-Based Drug Discovery (FBDD).[1] Its structural uniqueness lies in its tetrasubstituted core , which offers four distinct, chemically orthogonal handles for diversification.
This guide provides a validated roadmap for exploiting the reactivity hierarchy of this molecule. By leveraging the electronic differentiation between the iodine, bromine, and fluorine substituents, researchers can sequentially construct complex bioactive cores—such as indazoles, quinazolones, and benzamides—often found in kinase inhibitors (e.g., MEK, BRAF) and PROTAC linkers.
Chemical Reactivity Profile & Logic
The successful utilization of this scaffold relies on respecting the Hierarchy of Reactivity . The molecule features a "reactivity gradient" that allows for sequential functionalization without the need for extensive protecting group strategies.
Reactivity Hierarchy Map
C1-Carboxyl (-COOH): The "Anchor."[1] Modifiable via esterification or amide coupling. Note: Conversion to an electron-withdrawing ester/amide significantly activates the C6-Fluorine.[1]
C5-Iodine (-I): The "Primary Coupling Vector."[1] The C-I bond is the weakest and most reactive toward Pd(0) oxidative addition, allowing highly selective Suzuki/Sonogashira couplings in the presence of bromine.
C6-Fluorine (-F): The "Cyclization Trigger."[1] Positioned ortho to the carboxyl group, this fluorine is highly activated for Nucleophilic Aromatic Substitution (
), particularly after the carboxyl is derivatized. This is the key step for heterocycle formation.
C3-Bromine (-Br): The "Secondary Coupling Vector."[1] Reacts under forcing Pd-catalyzed conditions after C-I consumption.[1]
C2-Bromine (-Br): The "Steric Blocker."[1] Extremely hindered (ortho-ortho substituted). Often left intact to enforce atropisomerism or metabolic stability.
Visualizing the Strategy
Caption: Sequential functionalization strategy prioritizing electronic activation and bond dissociation energies.
Objective: Displace the activated C6-Fluorine with hydrazine to generate a bioactive indazole core.[1] This is a common motif in PARP and kinase inhibitors.
Materials:
Methyl 2,3-dibromo-6-fluoro-5-iodobenzoate (Product of Protocol A)[1]
with 4-amino-piperidine (introduces solubilizing tail at C6).[1]
Step 3: Sonogashira coupling at C5-I with ethynyl-trimethylsilane (introduces alkyne "click" handle).[1]
Result: A scaffold with a solubilizing group, a "click" handle, and two bromine atoms (C2/C3) remaining for metabolic stability or late-stage diversification.
References
Chemical Identification: 2,3-Dibromo-6-fluoro-5-iodobenzoic acid (CAS 1160573-40-9).[1][2][4][5][6][7] ChemSrc Database. Available at: [Link][1]
General Protocol (Poly-halo Benzoic Acids): "Method for producing 2-halogenated benzoic acids." Google Patents (WO2016167225A1).[1] Available at: [1]
Mechanism of SnAr (Ortho-Fluoro Activation): "Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring."[1] Russian Chemical Bulletin. Available at: [Link]
Experimental protocol for nucleophilic aromatic substitution on dibromo-fluoro-iodobenzoic acid
Application Note: Chemoselective Functionalization of Polyhalogenated Benzoic Acids Abstract & Scope This application note details the chemoselective functionalization of dibromo-fluoro-iodobenzoic acid via Nucleophilic...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Chemoselective
Functionalization of Polyhalogenated Benzoic Acids
Abstract & Scope
This application note details the chemoselective functionalization of dibromo-fluoro-iodobenzoic acid via Nucleophilic Aromatic Substitution (
). Polyhalogenated benzoic acids represent high-value scaffolds in medicinal chemistry, offering multiple "handles" for orthogonal functionalization.
The core challenge addressed in this protocol is regioselectivity . The objective is to displace the fluorine atom with a nucleophile (amine, alkoxide, or thiol) while leaving the bromine and iodine substituents intact for subsequent metal-catalyzed cross-coupling (e.g., Suzuki, Sonogashira). This guide also addresses the critical "Carboxylate Trap"—the deactivation of the aromatic ring caused by the deprotonation of the carboxylic acid under basic
conditions.
Theoretical Framework: The Chemoselectivity Hierarchy
To successfully execute this reaction, the operator must understand the Element Effect in
mechanisms. Unlike or reactions where bond strength dictates leaving group ability (), reactions on activated aromatics follow an inverted order:
Mechanistic Causality:
The rate-determining step in ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
is the formation of the Meisenheimer Complex (addition of the nucleophile), not the expulsion of the leaving group.
Fluorine's Role: Its extreme electronegativity lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at the ipso-carbon, significantly accelerating the initial nucleophilic attack.
Stabilization: The highly polarized C-F bond stabilizes the anionic intermediate more effectively than C-Br or C-I.
Result: Fluorine can be selectively displaced at mild temperatures, leaving C-Br and C-I bonds untouched for later synthetic steps.
Critical Consideration: The Carboxylate Deactivation
The carboxylic acid moiety (-COOH) is an Electron Withdrawing Group (EWG), which activates the ring. However, standard
conditions require a base.
The Trap: Base deprotonates -COOH to form the carboxylate (
).
The Effect:
acts as an electron donor via induction and resonance, deactivating the ring and stalling the reaction.
The Solution: This protocol recommends Method A (Ester Protection) as the primary workflow to ensure high yields. Method B (Direct Displacement) is provided for specific cases where ester hydrolysis is difficult, but requires harsher conditions.
Strategic Visualization
Figure 1: Chemoselectivity logic flow. The high electronegativity of Fluorine directs the nucleophile to the specific site, preserving heavy halogens.
Dissolve dibromo-fluoro-iodobenzoic acid (1.0 equiv) in Methanol (
).
Add conc.
(0.1 equiv) dropwise.
Reflux for 4–6 hours. Monitor by TLC (disappearance of acid).
Concentrate in vacuo, neutralize with sat.
, and extract with EtOAc.
Result: Methyl dibromo-fluoro-iodobenzoate.
Step 2:
Reaction
Setup: In a verified reaction vial, dissolve the Methyl Ester (1.0 equiv) in anhydrous DMSO (
).
Addition: Add
(2.0 equiv). If the nucleophile is an amine salt, add 3.0 equiv base.
Nucleophile: Add the amine/thiol (1.1 equiv) slowly at room temperature (RT).
Reaction:
For highly activated substrates (F ortho/para to Ester): Stir at RT for 2–4 hours.
For moderately activated substrates: Heat to 50–60°C.
Caution: Do not exceed 80°C to avoid displacing Br/I or hydrolyzing the ester.
Quench: Pour mixture into ice-water (5x volume). The product often precipitates.
Purification: Filter the solid or extract with EtOAc. Wash organic layer with water (3x) to remove DMSO.
Protocol B: Direct Acid Substitution
Use only if esterification is contraindicated. Requires higher energy.
Setup: Dissolve dibromo-fluoro-iodobenzoic acid (1.0 equiv) in NMP (N-methyl-2-pyrrolidone).
Base: Add 3.5 equiv of DIPEA (Hunig's Base). Note: Excess base is needed to buffer the carboxylic acid protons.
Nucleophile: Add 1.5–2.0 equiv of nucleophile.
Reaction: Heat to 100–120°C .
Mechanism Note: The high temperature is required to overcome the electronic deactivation of the resulting carboxylate (
).
Workup: Acidify carefully with 1M HCl to pH 3–4 to reprecipitate the product.
Data Analysis & Validation
Table 1: Expected Analytical Signatures
Feature
Starting Material (Substrate)
Product ( Adduct)
Validation Logic
LC-MS (m/z)
(Parent)
Mass shift corresponds exactly to .
NMR
Singlet ~ -100 to -120 ppm
Signal Disappears
Definitive proof of F-displacement.
NMR
Aromatic protons
Shift in aromatic signals
Loss of F-coupling (splitting) patterns.
HPLC
Retention Time
shifts (usually lower)
Introduction of polar Nu reduces lipophilicity.
Workflow Visualization
Figure 2: Operational decision tree. Path A (Blue) is recommended for higher yields; Path B (Red) is for specific acid-sensitive constraints.
References
Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems.[1][2][3][4][5][6] Chemical Reviews, 49(2), 273–412. (Establishes the "Element Effect"
).
Rohrbach, S., et al. (2019). Nucleophilic Aromatic Substitution on Pentafluorophenyl Derivatives. Journal of Organic Chemistry. (Demonstrates regioselectivity in polyhalogenated systems).
Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: The Addition-Elimination Mechanism.[1][2] (Detailed mechanistic breakdown of Meisenheimer complexes).
Ozerskaya, A. V., et al. (2022).[7][8] Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination.[7][8] Arkivoc, 2022(7), 108-125.[7][8] (Protocols for handling fluorobenzoic acid derivatives). [7]
Chemistry LibreTexts. The Relative Reactivity of Carboxylic Acid Derivatives. (Explains the carboxylate deactivation effect).
Challenges in the synthesis of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
The following technical support guide addresses the synthesis and troubleshooting of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid . This guide is structured to assist researchers in navigating the complex regiochemistry and s...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical support guide addresses the synthesis and troubleshooting of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid . This guide is structured to assist researchers in navigating the complex regiochemistry and stability issues inherent in poly-halogenated aromatic synthesis.
Topic: Troubleshooting the Synthesis of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
Ticket ID: SYNT-PHBA-2365
Status: Open for Resolution[1]
Executive Technical Summary
The target molecule, 2,3-Dibromo-6-fluoro-5-iodobenzoic acid , represents a "perfect storm" of synthetic challenges: a penta-substituted benzene ring with three different halogens and a carboxylic acid.[1] The primary failure modes in this synthesis are Regiochemical Scrambling (Halogen Dance) , Steric Hindrance , and Decarboxylation .
This guide moves beyond standard textbook protocols to address the specific mechanistic failures encountered when manipulating such electron-deficient, crowded aromatic systems.
Critical Failure Analysis (Troubleshooting)
Issue #1: "I am observing isomer mixtures and regiochemical scrambling during lithiation."
Diagnosis: The Halogen Dance Reaction .[2]
When attempting to functionalize a poly-brominated/iodinated ring using strong bases (LDA, LiTMP, or
-BuLi), the kinetically formed aryl lithium species is unstable.[1] It rapidly isomerizes to a thermodynamically more stable position via a series of metal-halogen exchanges.[1]
Mechanism of Failure:
In your substrate, the proton at C4 (between Br and I/F) or C6 (ortho to F) is acidic. However, once lithiated, the lithium atom effectively "migrates" to stabilize itself ortho to the Fluorine or between two halogens, often shifting the existing Bromine or Iodine atoms in the process.
Corrective Protocol:
Thermodynamic Control: Switch from kinetic bases (
-BuLi) to thermodynamic bases (LiTMP) strictly at -78°C or lower .
The "In-Situ" Trap: Do not allow the lithiated species to age. Premix the electrophile (e.g., Iodine or
source) with the substrate before adding the base, or use a continuous flow reactor to quench immediately upon lithiation.
Transmetalation: Immediately transmetalate the unstable Lithium species to Zinc (
) or Magnesium () to lock the regiochemistry before quenching.
Issue #2: "My iodination step yields <10% product or returns starting material."
Diagnosis: Steric Crowding preventing Electrophilic Aromatic Substitution (EAS).[1]
Standard EAS iodination (e.g.,
or NIS) fails because the ring is severely deactivated by four electron-withdrawing groups (2xBr, 1xF, 1xCOOH).
Corrective Protocol:
Abandon EAS: You cannot force an electrophile onto this ring using standard Friedel-Crafts conditions.
Adopt Sandmeyer or DoM:
Strategy A (Sandmeyer): Install the Iodine via a diazonium salt from an amine precursor (2,3-dibromo-6-fluoro-5-aminobenzoic acid).[1]
Strategy B (Directed Ortho Metalation): If the carboxylic acid is already present, protect it as an oxazoline or amide to direct lithiation to the C5 position, then quench with
.
Issue #3: "The carboxylic acid group is lost during workup."
Diagnosis: Protodecarboxylation.
Electron-deficient benzoic acids (especially those with ortho-fluorines) are prone to losing
The amino group strongly activates positions 3 and 5 (relative to itself). Since F is at 6, the amino is at 2. This directs Br to 3 and 5.[3][4] Wait, this gives 3,5-dibromo. We need 2,3-dibromo relative to COOH? Correction below.
Q: Why does my product turn purple/black during drying?A: Iodine instability. The C-I bond, especially ortho to Fluorine and meta to Bromines, is electronically perturbed. The color indicates homolytic cleavage and
release.
Fix: Store the compound in the dark at -20°C. Do not dry in a vacuum oven >40°C.
Q: I see a peak at M-44 in my Mass Spec. What is it?A: Loss of
(Decarboxylation). This confirms you made the benzoic acid, but the ionization method (or reaction heat) is blowing off the carboxylate.
Fix: Use ESI- (Negative mode) with soft ionization. If occurring in reaction, lower the temperature.[6][7][8]
Q: Can I use n-BuLi instead of LDA?A:Absolutely not.
-BuLi is nucleophilic and will attack the Bromine atoms (Li-Hal exchange) faster than it deprotonates the ring, leading to a complex mixture of debrominated byproducts.[1] You must use a non-nucleophilic amide base (LDA or LiTMP).[1]
Synthesis Decision Tree
Caption: Decision tree for the synthesis, highlighting the critical lithiation step.
References & Grounding
Halogen Dance Mechanism:
Schnürch, M., et al. "Halogen Dance Reactions—A Review." Chem. Soc. Rev., 2007.
BenchChem Technical Support.[6] "Side reactions and byproduct formation in Suzuki coupling of 2-halobenzoic acids." (Relevant for stability and dehalogenation risks).[1]
Disclaimer: This guide is for research purposes only. The synthesis of poly-halogenated aromatics involves hazardous reagents (LDA, Iodine, Bromine). Always adhere to strict safety protocols.
Overcoming regioselectivity issues in the synthesis of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
Prepared by: Gemini, Senior Application Scientist This technical guide addresses the significant regioselectivity challenges encountered during the synthesis of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, a highly functiona...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
This technical guide addresses the significant regioselectivity challenges encountered during the synthesis of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, a highly functionalized aromatic compound relevant to pharmaceutical and materials science research. This document provides troubleshooting advice, detailed protocols, and mechanistic explanations to guide researchers toward a successful and selective synthesis.
The Core Challenge: Navigating Competing Directing Effects
The primary difficulty in constructing the target molecule lies in controlling the precise placement of four different substituents on the benzene ring. Each substituent exerts an electronic influence—either donating or withdrawing electron density—that directs incoming electrophiles to specific positions.[1][2] Understanding the interplay of these effects is critical to overcoming regioselectivity issues.
All substituents in this synthesis—halogens and the carboxylic acid—are deactivating, making electrophilic aromatic substitution reactions inherently slower than on benzene.[1][3] Their directing effects, however, are not always in agreement.
Table 1: Substituent Directing Effects in Electrophilic Aromatic Substitution
Substituent
Type
Reactivity Effect
Directing Effect
Mechanistic Rationale
-COOH
Electron-Withdrawing
Deactivating
meta
Deactivates the ortho and para positions significantly via resonance and induction.[2][4][5]
-F
Electron-Withdrawing
Deactivating
ortho, para
Strongly deactivates via induction but donates electron density weakly via resonance to the ortho and para positions, making them the least deactivated sites.[3][4][6]
-Br
Electron-Withdrawing
Deactivating
ortho, para
Inductive withdrawal outweighs resonance donation, but the resonance effect still directs incoming electrophiles to the ortho and para positions.[3][6]
-I
Electron-Withdrawing
Deactivating
ortho, para
Similar to other halogens, it is a deactivating ortho, para-director. The inductive effect is weaker than F and Br, but the directing effect is the same.[3][4]
Direct sequential halogenation of a simple precursor like 2-fluorobenzoic acid would inevitably lead to a complex mixture of isomers that are difficult to separate, due to the conflicting directing effects of the existing substituents. A more robust, regiochemically-controlled strategy is required.
This section addresses common issues encountered when attempting to synthesize polysubstituted benzoic acids.
Q1: My initial bromination of a fluorobenzoic acid precursor yields a mixture of isomers. How can I improve selectivity?
A1: This is a classic problem of competing directing effects. For instance, on 2-fluorobenzoic acid, both the fluorine and the carboxyl group direct to the 3- and 5-positions. While this reinforcement seems helpful, achieving dibromination at specific adjacent positions like C2 and C3 is nearly impossible via standard electrophilic substitution due to steric hindrance from the bulky carboxyl group and the deactivating nature of the ring.
Solution: Avoid direct electrophilic bromination to install the C2 and C3 bromines. A more effective strategy is to use a powerful directing group that can be easily converted into the desired substituents. An amino group is an excellent candidate for this, guiding the synthesis through a Sandmeyer-type reaction.
Q2: I am trying to introduce the iodine atom, but the reaction is sluggish and yields are low. Why is this happening?
A2: The substrate, 2,3-Dibromo-6-fluorobenzoic acid, is extremely electron-deficient. It has four electron-withdrawing groups, which strongly deactivates the ring towards further electrophilic attack.[3][7] Standard iodination conditions (e.g., I₂, HNO₃) may be too harsh or ineffective.
Solution: You need a highly reactive iodinating agent or a method that doesn't rely on the ring's nucleophilicity. An I₂/oxidizing agent system is often effective for deactivated rings. For example, using molecular iodine in the presence of an oxidizing agent like a manganese or chromium oxide can facilitate the direct iodination of electron-deficient aryl compounds.[8] The reaction proceeds by generating a more potent electrophilic iodine species.
Q3: Is a directed ortho-lithiation (DoM) approach viable for this synthesis?
A3: While DoM is a powerful tool for regioselective synthesis, it would be extremely challenging for this specific target.[7] The most likely directing group would be the carboxylic acid (after deprotonation). However, lithiation ortho to the carboxyl group (the C2 and C6 positions) is sterically hindered by the adjacent bromine and fluorine atoms.[9][10] Furthermore, the presence of multiple acidic protons and other potential sites for lithiation complicates the reaction. This approach is not recommended due to a high probability of failure.
Q4: What is the most logical and regioselective sequence for introducing the four substituents?
A4: The most reliable strategy relies on controlling the regiochemistry at each step by using a precursor with a strong directing group. The recommended sequence is:
Start with a precursor that establishes the fluoro and carboxyl groups and has an amino group for directing the bromination (e.g., 2-Amino-6-fluorobenzoic acid).
Install the two adjacent bromine atoms at C2 and C3 simultaneously using a Sandmeyer reaction. This elegantly bypasses the challenges of sequential electrophilic addition.
Perform the final iodination at the C5 position, which is the most electronically favored position on the highly substituted intermediate.
This workflow, detailed in Section 3, ensures high regioselectivity at each critical step.
Recommended Synthetic Pathway & Protocols
The proposed pathway leverages a Sandmeyer reaction to overcome the primary regioselectivity hurdle of installing adjacent bromines, followed by a regioselective iodination.
Protocol 1: Synthesis of 2,3-Dibromo-6-fluorobenzoic Acid via Sandmeyer Reaction
This protocol describes the conversion of the amino precursor to the dibrominated intermediate. The diazotization and subsequent copper-catalyzed bromination must be performed with care.
Materials:
2-Amino-6-fluorobenzoic acid
Sodium nitrite (NaNO₂)
48% Hydrobromic acid (HBr)
Copper(II) bromide (CuBr₂)
Deionized water
Ethyl acetate
Saturated sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Diazotization:
a. In a three-neck flask equipped with a mechanical stirrer and a thermometer, suspend 1.0 equivalent of 2-Amino-6-fluorobenzoic acid in a solution of HBr (48%, ~4-5 equivalents) and water.
b. Cool the suspension to 0-5 °C in an ice-salt bath.
c. Dissolve sodium nitrite (1.1 equivalents) in a minimal amount of cold deionized water.
d. Add the NaNO₂ solution dropwise to the cooled suspension, ensuring the temperature remains below 5 °C. Stir for 30-45 minutes at this temperature after the addition is complete. The formation of the diazonium salt should be monitored (e.g., with starch-iodide paper to check for excess nitrous acid).
Sandmeyer Reaction:
a. In a separate flask, prepare a solution of copper(II) bromide (1.2 equivalents) in 48% HBr.
b. Slowly add the cold diazonium salt solution from Step 1d to the CuBr₂/HBr solution. Vigorous evolution of N₂ gas will occur. Control the addition rate to manage the effervescence.
c. After the addition is complete, warm the reaction mixture to 60-70 °C and stir for 1-2 hours until gas evolution ceases.
Work-up and Purification:
a. Cool the reaction mixture to room temperature and extract the product with ethyl acetate (3x).
b. Combine the organic layers and wash with deionized water, followed by saturated sodium bicarbonate solution (to remove excess acid), and finally with brine.
c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
d. The crude product can be purified by recrystallization (e.g., from an ethanol/water mixture) or column chromatography on silica gel to yield pure 2,3-Dibromo-6-fluorobenzoic acid.
Protocol 2: Regioselective Iodination of 2,3-Dibromo-6-fluorobenzoic Acid
This protocol iodinates the electron-poor aromatic ring at the C5 position, the only significantly accessible position for electrophilic attack.
Potassium permanganate (KMnO₄) or similar oxidizing agent[8]
Concentrated sulfuric acid (H₂SO₄)
Deionized water
Sodium thiosulfate solution
Diethyl ether
Procedure:
Reaction Setup:
a. To a flask containing concentrated sulfuric acid, cooled in an ice bath, slowly add 2,3-Dibromo-6-fluorobenzoic acid (1.0 equivalent) with stirring until dissolved.
b. Add molecular iodine (1.1 equivalents) to the solution.
c. Slowly add the oxidizing agent, such as potassium permanganate (KMnO₄), in small portions, maintaining a low temperature.
Reaction Execution:
a. After the addition is complete, allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.
Work-up and Purification:
a. Carefully pour the reaction mixture over crushed ice.
b. Add a saturated solution of sodium thiosulfate to quench any unreacted iodine and permanganate until the dark color disappears.
c. A precipitate of the crude product should form. Filter the solid or extract the aqueous solution with diethyl ether (3x).
d. Combine the organic extracts, wash with water and brine, and dry over anhydrous MgSO₄.
e. Remove the solvent under reduced pressure. The resulting crude solid can be purified by recrystallization to afford the final product, 2,3-Dibromo-6-fluoro-5-iodobenzoic acid.
Logical Troubleshooting Workflow
If regioselectivity issues or low yields persist, a systematic approach to troubleshooting is necessary. The following decision tree can guide your experimental adjustments.
Figure 2. Troubleshooting decision tree for the synthesis.
References
Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]
Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]
Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]
ChemTalk. (2024, May 13). Directing Effects. Retrieved from [Link]
JoVE. (2025, May 22). Video: Directing Effect of Substituents: ortho–para-Directing Groups. Retrieved from [Link]
Cognito. (n.d.). Directing Effects Revision notes | International A-Level · CIE. Retrieved from [Link]
The Journal of Chemical Physics. (2014, November 18). Where does the electron go? The nature of ortho/para and meta group directing in electrophilic aromatic substitution. AIP Publishing. Retrieved from [Link]
University of Calgary. (n.d.). Directing Groups in SE Ar. Retrieved from [Link]
Indian Academy of Sciences. (1984, May). Mechanism of aromatic lithiation reactions--Importance of steric factors. Retrieved from [Link]
The Journal of Organic Chemistry. (2004). Regioselective Ortho Lithiation of 3-Aryl and 3-Styryl Furans. ACS Publications. Retrieved from [Link]
Beilstein Journal of Organic Chemistry. (2022). New efficient synthesis of polysubstituted 3,4-dihydroquinazolines and 4H-3,1-benzothiazines.... PMC. Retrieved from [Link]
Beilstein Journal of Organic Chemistry. (2022, March 4). New efficient synthesis of polysubstituted 3,4-dihydroquinazolines and 4H-3,1-benzothiazines.... Retrieved from [Link]
Google Patents. (n.d.). Process for production of 2,3,4-trifluoro-5-(iodo or bromo)-benzoic acid.
Uni Halle. (2025, October 25). Regioselective terminal bromination of fluorinated oligophenylenes. Retrieved from [Link]
Online Research @ Cardiff. (n.d.). Chapter 8. ORCA. Retrieved from [Link]
Indian Academy of Sciences. (n.d.). Organo-lithiation and halogen metal exchange reactions in organic synthesis.... Retrieved from [Link]
Purechemistry. (2023, April 5). Aromatic halogenation reaction. Retrieved from [Link]
ResearchGate. (2025, August 5). Neat Synthesis of Substituted Benzoic Acids.... Retrieved from [Link]
Organic & Biomolecular Chemistry. (n.d.). Divergent synthesis of 1,3,5-trisubstituted benzenes from 2,3,5-triiodobenzoic acid. RSC Publishing. Retrieved from [Link]
Preprints.org. (2023, May 29). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Retrieved from [Link]
Chemical Science. (2017, November 13). Fast and accurate prediction of the regioselectivity of electrophilic aromatic substitution reactions. RSC Publishing. Retrieved from [Link]
Introduction to Organic Chemistry. (n.d.). 10.10. Regioselectivity and Substituent Effects. Retrieved from [Link]
Chemistry Steps. (n.d.). Selectivity in Radical Halogenation with Practice Problems. Retrieved from [Link]
PMC. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Iodocarboxylic acid synthesis by iodination. Retrieved from [Link]
Chemical Communications. (n.d.). Regioselective terminal bromination of fluorinated oligophenylenes. RSC Publishing. Retrieved from [Link]
Google Patents. (n.d.). US4393232A - Preparation of 3-bromo-4-fluoro-benzoic acid.
ResearchGate. (n.d.). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Retrieved from [Link]
European Patent Office. (2005, December 1). PROCESS FOR THE PREPARATION OF BENZOIC ACID DERIVATIVES.... Retrieved from [Link]
PMC. (2017, May 10). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Retrieved from [Link]
PMC. (n.d.). An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. Retrieved from [Link]
Master Organic Chemistry. (2018, April 18). Electrophilic Aromatic Substitutions: Chlorination and Bromination. Retrieved from [Link]
ResearchGate. (2025, August 7). (PDF) An Efficient Synthesis of 5-Chloro-2, 3, 4-Trifluorobenzoic Acid. Retrieved from [Link]
Google Patents. (n.d.). CN102795993A - Preparation method of 2-bromo-6-fluorobenzoic acid.
Chemia. (2023, February 17). Carbonyl compound iodination.... Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Iodoarenes synthesis by iodination or substitution. Retrieved from [Link]
PMC. (n.d.). (Fluoro)alkylation of alkenes promoted by photolysis of alkylzirconocenes. NIH. Retrieved from [Link]
Google Patents. (n.d.). US5233082A - Method of making 3-hydroxy-2,4,5-trifluorobenzoic acid.
Technical Support Center: Optimization of Suzuki Coupling Conditions for 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the Suzuki coupling of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid. The content is structured to addre...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the Suzuki coupling of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid. The content is structured to address common experimental challenges through a question-and-answer format, offering troubleshooting strategies and explaining the rationale behind methodological choices.
I. Frequently Asked Questions (FAQs)
This section addresses high-level questions frequently encountered when working with polyhalogenated substrates like 2,3-Dibromo-6-fluoro-5-iodobenzoic acid.
Q1: I'm planning a Suzuki coupling with 2,3-Dibromo-6-fluoro-5-iodobenzoic acid. Which halogen is most likely to react first?
A1: The reactivity of halogens in palladium-catalyzed cross-coupling reactions, including the Suzuki coupling, generally follows the trend: I > Br > Cl > F.[1][2] This is primarily due to the carbon-halogen bond dissociation energies, with the C-I bond being the weakest and therefore the most susceptible to oxidative addition by the palladium catalyst.[2] For your substrate, the reaction will overwhelmingly occur at the iodine atom first. This inherent selectivity allows for stepwise functionalization of the molecule.[3]
Q2: My reaction is giving low yields. What are the most common culprits?
A2: Low yields in Suzuki couplings can stem from several factors. The most common issues include:
Catalyst deactivation: Palladium catalysts, particularly the active Pd(0) species, are sensitive to oxygen.[4][5] Inadequate degassing of solvents and reagents is a frequent cause of catalyst death.
Reagent quality: Boronic acids can degrade over time, especially if exposed to air or moisture, leading to a side reaction called protodeboronation.[4][6] It's crucial to use fresh, high-purity boronic acid or more stable derivatives like pinacol esters.[4][7]
Suboptimal reaction conditions: The choice of catalyst, ligand, base, and solvent are all critical and interdependent.[8] A systematic screening of these parameters is often necessary to find the optimal conditions for a specific substrate combination.[6]
Side reactions: Homocoupling of the boronic acid and dehalogenation of the starting material are common side reactions that consume reagents and reduce the yield of the desired product.[6][7]
Q3: I'm observing multiple products in my reaction mixture. What are the likely side reactions?
A3: With a substrate like 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, several side reactions can occur:
Homocoupling: This is the coupling of two boronic acid molecules to form a biaryl byproduct.[7] It is often promoted by the presence of oxygen or Pd(II) species in the reaction mixture.[7]
Dehalogenation (or Protodehalogenation): This is the replacement of a halogen atom with a hydrogen atom.[7][9] In your case, you might see the formation of 2,3-dibromo-6-fluorobenzoic acid. This can be caused by various factors, including the presence of a hydride source (from the base or solvent) or an interruption in the catalytic cycle.[10]
Multiple Couplings: While the initial coupling is selective for the iodine, forcing conditions (high temperature, long reaction times) could lead to a second coupling at one of the bromine sites. The relative reactivity of the two bromine atoms will be influenced by steric and electronic factors.
II. Troubleshooting Guide: A Deeper Dive
This section provides detailed troubleshooting advice for specific experimental issues, organized by the components of the Suzuki coupling reaction.
Catalyst and Ligand Selection
Q4: My reaction is sluggish or fails to proceed to completion. How do I choose the right catalyst and ligand?
A4: The choice of catalyst and ligand is crucial, especially for challenging substrates.
Problem: Inefficient oxidative addition. This is the first step in the catalytic cycle where the palladium catalyst inserts into the carbon-halogen bond.[1] For sterically hindered substrates, this step can be slow.
Solution: Employ bulky, electron-rich phosphine ligands.[1] Ligands such as SPhos, XPhos, or RuPhos, developed by the Buchwald group, are known to accelerate oxidative addition and are often effective for sterically demanding couplings.[10] N-heterocyclic carbene (NHC) ligands are also a powerful alternative.[11] Using a pre-formed catalyst complex, known as a precatalyst, can also be beneficial as they are often more stable and readily form the active Pd(0) species.[7][12]
Q5: I'm seeing a lot of palladium black in my reaction flask. What does this mean and how can I prevent it?
A5: The formation of palladium black indicates that your palladium catalyst is precipitating out of the solution, leading to a loss of catalytic activity.[10][13]
Cause: This is often due to the decomposition of the active catalyst, which can be caused by exposure to oxygen, high temperatures, or an inappropriate ligand-to-metal ratio.
Troubleshooting Strategies:
Ensure an inert atmosphere: Rigorously degas your solvents and reaction mixture by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.[4]
Use robust ligands: Bulky phosphine ligands or NHC ligands can help stabilize the palladium catalyst in solution and prevent aggregation.[10][11]
Optimize temperature: While heating can increase the reaction rate, excessive temperatures can lead to catalyst decomposition.[4] Monitor your reaction and try to use the lowest effective temperature.
Substrate and Reagent Issues
Q6: I suspect my boronic acid is the problem. How can I confirm this and what are my options?
A6: Boronic acids are a common point of failure in Suzuki couplings.[7]
Problem: Protodeboronation, where the C-B bond is cleaved and replaced with a C-H bond, is a major side reaction.[6] This is often exacerbated by high temperatures and certain bases.[6]
Troubleshooting & Optimization:
Verify purity: Check the purity of your boronic acid by NMR. Old or improperly stored boronic acids can be a significant source of failure.[4]
Use boronate esters: Consider using more stable derivatives like pinacol esters (Bpin) or trifluoroborate salts.[4][7][14] These are generally more robust and less prone to protodeboronation.[15]
Q7: I'm observing significant dehalogenation of my starting material. How can I minimize this side reaction?
A7: Dehalogenation is a competing reaction where the aryl halide is reduced.[7][9]
Cause: This side reaction is often promoted by the formation of a palladium-hydride (Pd-H) species.[9] This can arise from reactions with the base, solvent (especially alcohols), or even trace amounts of water.[9]
Troubleshooting Strategies:
Base Selection: Use a non-nucleophilic, anhydrous base. Potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often better choices than hydroxides or alkoxides.[10][16]
Solvent Choice: Use anhydrous, aprotic solvents like dioxane, THF, or toluene.[10] Avoid alcohols if dehalogenation is a persistent issue.[10]
Ligand Choice: The use of bulky biarylphosphine ligands can sometimes suppress this side reaction by accelerating the desired cross-coupling pathway.[10][17]
Reaction Conditions
Q8: What is the role of the base, and how do I choose the right one?
A8: The base plays a crucial role in the transmetalation step of the Suzuki coupling.[11] It activates the organoboron species, making it more nucleophilic and facilitating the transfer of the organic group to the palladium center.[14]
Common Bases:
Carbonates: Sodium carbonate (Na₂CO₃) and potassium carbonate (K₂CO₃) are common and effective bases. Cesium carbonate (Cs₂CO₃) is a stronger base and can be beneficial for less reactive substrates.[16]
Phosphates: Potassium phosphate (K₃PO₄) is a strong, non-nucleophilic base that is often a good choice for sensitive substrates.[10]
Fluorides: Potassium fluoride (KF) can be used, especially when dealing with base-sensitive functional groups.[14]
Considerations: The strength of the base can influence the rate of both the desired reaction and side reactions like protodeboronation. It's often necessary to screen a few different bases to find the optimal one for your specific system.
Q9: Can the solvent system affect my reaction outcome?
A9: Absolutely. The solvent must solubilize the reagents and catalyst, and it can also influence the reaction rate and selectivity.
Common Solvents: A mixture of an organic solvent and water is often used.[7] Common organic solvents include dioxane, THF, DMF, and toluene.[7]
Solvent Effects:
Polar aprotic solvents like DMF and dioxane are generally good choices.
Water is often necessary to dissolve the inorganic base and facilitate the transmetalation step.
Protic solvents like alcohols can sometimes be a source of hydrides, leading to dehalogenation, and should be used with caution.[10]
III. Experimental Protocols & Data
General Protocol for Suzuki Coupling of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
This protocol is a starting point and should be optimized for each specific boronic acid.
Materials:
2,3-Dibromo-6-fluoro-5-iodobenzoic acid (1.0 eq.)
Arylboronic acid (1.2 - 1.5 eq.)
Pd₂(dba)₃ (0.02 eq., 2 mol%)
SPhos (0.04 eq., 4 mol%)
K₃PO₄ (3.0 eq.)
1,4-Dioxane and Water (e.g., 10:1 v/v)
Procedure:
To a dry Schlenk flask under an argon atmosphere, add the 2,3-Dibromo-6-fluoro-5-iodobenzoic acid, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos.[10]
Evacuate and backfill the flask with argon three times.
Add the degassed dioxane and water via syringe.
Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Data Presentation: Recommended Starting Conditions
The following table provides a summary of recommended starting conditions for screening.
Parameter
Recommendation
Rationale
Palladium Source
Pd₂(dba)₃, Pd(OAc)₂
Pd₂(dba)₃ is a Pd(0) source, while Pd(OAc)₂ is a stable Pd(II) precatalyst. Both are effective.[10]
Ligand
SPhos, XPhos, RuPhos
Bulky, electron-rich ligands that promote oxidative addition and stabilize the catalyst.[10]
Base
K₃PO₄, Cs₂CO₃
Strong, non-nucleophilic bases that are less likely to cause side reactions.[10][16]
Solvent
Dioxane/H₂O, THF/H₂O
Biphasic systems that effectively dissolve both organic and inorganic reagents.[7]
Temperature
80 - 110 °C
A balance between reaction rate and catalyst stability.
IV. Visualizing the Process
The Suzuki Coupling Catalytic Cycle
Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.[1][18]
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Advanced Catalysis Support Hub.Subject: Overcoming Steric Impedance in Pd-Catalyzed Cross-Coupling.
Ticket ID: STERIC-001
Assigned Specialist: Senior Application Scientist
Executive Summary: The "Orthogonal" Challenge
Coupling sterically hindered aryl halides (particularly ortho-substituted and tetra-ortho-substituted systems) is the "stress test" of homogeneous catalysis. The steric bulk surrounding the halide prevents the palladium center from approaching the C-X bond, inhibiting Oxidative Addition (OA) . Furthermore, even if OA occurs, the resulting bulky Pd(II) complex often struggles to undergo Transmetallation (TM) , leading to catalyst decomposition or side reactions like protodehalogenation.
To succeed, you cannot rely on "general purpose" catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂. You require a system designed with flexible bulk —ligands that are large enough to enforce a mono-ligated Pd(0) species (increasing reactivity) but flexible enough to accommodate the incoming substrate.
Catalyst Selection Matrix
Do not guess. Use this matrix to select the starting point based on your specific steric challenge.
Table 1: Ligand & Precatalyst Recommendations
Coupling Type
Steric Challenge
Recommended Ligand
Recommended Precatalyst
Why?
Suzuki-Miyaura (C-C)
High (One ortho substituent)
SPhos
SPhos Pd G4
High stability; excellent for general hindered biaryls.
Suzuki-Miyaura (C-C)
Extreme (Tetra-ortho biaryls)
XPhos or IPent (NHC)
XPhos Pd G4 or Pd-PEPPSI-IPent
XPhos: Classic "workhorse" for bulk. PEPPSI-IPent: The "Incredible Bulk" catalyst; superior for tetra-ortho cases where phosphines fail.
Buchwald-Hartwig (C-N)
High (Primary Amines)
BrettPhos
BrettPhos Pd G4
Selective for primary amines; prevents bis-arylation.
Buchwald-Hartwig (C-N)
High (Secondary Amines)
RuPhos
RuPhos Pd G4
Specific geometry prevents -hydride elimination common with acyclic secondary amines.
Negishi (C-C)
High (Alkyl-Aryl)
CPhos or RuPhos
RuPhos Pd G4
Promotes reductive elimination in challenging alkyl-alkyl or alkyl-aryl couplings.
Decision Logic Flowchart
Use the following logic gate to determine your initial screen.
Figure 1: Decision tree for selecting the optimal precatalyst based on reaction type and steric demand.
Troubleshooting Guide: Diagnostics & Solutions
Issue A: "No Reaction" (0% Conversion)
Diagnosis: The catalyst failed to enter the cycle. This is rarely due to the coupling step itself but rather the Activation Step .
Cause 1: Inactive Precatalyst. Using Pd(OAc)₂ with bulky phosphines often fails because Pd(II) cannot be reduced to Pd(0) efficiently in the presence of bulky ligands that inhibit the reduction mechanism.
Cause 2: Dimer Formation. If using Pd(I) dimers (like Hazari's indenyl system) or generating Pd(0) in situ, inactive halide-bridged dimers may form if the ligand-to-metal ratio is off.
Solution:
Switch to G4 Precatalysts: These are pre-formed Pd(II) species that activate via base-mediated reductive elimination, guaranteeing the release of active mono-ligated Pd(0) regardless of the substrate.
Check the Base: G3/G4 precatalysts require a base to activate.[1] If your coupling uses a weak base (e.g., K₂CO₃) in dry solvents, activation may be too slow. Add a trace (1-2 mol%) of a stronger base or water (for Suzuki) to kickstart the precatalyst.
Issue B: Protodehalogenation (Reduction of Ar-X to Ar-H)
Diagnosis: You see the starting material mass minus the halogen. This is the "Kiss of Death" for hindered couplings.
Mechanism: The oxidative addition was successful (Pd inserted), but Transmetallation (TM) was blocked by sterics. The long-lived Pd(II)-Ar species eventually abstracts a hydride (from solvent or ligand) and undergoes Reductive Elimination to form Ar-H.
Figure 2: The kinetic competition between productive coupling and the protodehalogenation trap.
Solution:
Concentration: Increase reaction concentration (e.g., from 0.1 M to 0.5 M). This increases the rate of the bimolecular Transmetallation step relative to the unimolecular decomposition.
Solvent Switch: Avoid abstractable hydrogens. Switch from THF or Dioxane to Toluene or DMF .
Catalyst Switch: Move to Pd-PEPPSI-IPent . The NHC ligand is extremely electron-donating, which stabilizes the oxidative addition intermediate and can accelerate transmetallation in specific steric environments.
Gold Standard Protocol: Tetra-Ortho Biaryl Synthesis
Scenario: Coupling 2,6-dimethylphenylboronic acid with 2-bromo-1,3-dimethylbenzene.
Catalyst: Pd-PEPPSI-IPent (The "Incredible Bulk").[2][3]
Materials
Catalyst: Pd-PEPPSI-IPent (1-2 mol%)
Base: KOH (2.0 equiv) - Note: Strong base is often required for extreme sterics.
Solvent: 1,4-Dioxane (Anhydrous)
Step-by-Step Procedure
The Vessel: Use a screw-cap vial with a PTFE-lined septum. Do not use a standard round bottom flask with a loose stopper; oxygen exclusion is critical.
Crucial: Add a magnetic stir bar that fits the vial diameter perfectly to ensure vigorous mixing of the heterogeneous base.
Degassing (The "Cycle" Method):
Seal the vial.
Pierce septum with a needle connected to a vacuum/Argon manifold.
Evacuate for 2 minutes, then backfill with Argon. Repeat 3 times .
Solvent Addition:
Add 1,4-Dioxane (2.0 mL, resulting in 0.5 M concentration) via syringe.
Reaction:
Place in a pre-heated block at 80 °C .
Stir vigorously (1000 RPM). The reaction typically completes in 2–4 hours.
Workup:
Cool to RT. Dilute with EtOAc. Filter through a small pad of Celite/Silica to remove Pd black.
Concentrate and purify via column chromatography.
Frequently Asked Questions (FAQ)
Q: Why use G4 precatalysts instead of G3?A: G3 precatalysts release a carbazole byproduct upon activation. In rare cases, this carbazole can compete for the active catalyst or react with the substrate. G4 precatalysts utilize an N-methylated backbone that releases N-methylcarbazole, which is chemically inert and does not interfere with the catalytic cycle [1].
Q: Can I just mix Pd₂(dba)₃ and XPhos?A: You can, but it is risky for hindered substrates. The "dba" (dibenzylideneacetone) ligand acts as an inhibitor. In difficult couplings, the dba can compete with the bulky phosphine for the Pd center, preventing the formation of the active L-Pd(0) species. Precatalysts (G3/G4 or PEPPSI) contain no dba, eliminating this variable [2].
Q: My reaction turns black immediately. Is the catalyst dead?A: "Pd-black" (precipitated metal) indicates that the ligands are no longer stabilizing the palladium. This usually means the reaction stalled, and the unstable Pd(0) aggregated. If this happens immediately, your solvent might be wet (killing the active species) or your starting materials are acting as catalyst poisons (e.g., free thiols or amines).
References
Buchwald Precatalyst Evolution: Bruno, N. C.; Niljianskul, N.; Buchwald, S. L. "N-Methyl-2-aminobiphenyl-based Palladacycles: Fourth-Generation Carbonate- and Sulfonate-Containing Precatalysts." J. Org.[3][5][6] Chem.2014 , 79, 4161–4166.
The "Incredible Bulk" (PEPPSI-IPent): Organ, M. G.; Calimsiz, S.; Sayah, M.; Lough, A. J. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Angew.[1][3][4][7] Chem. Int. Ed.2009 , 48, 2383–2387.
Hazari Indenyl Precatalysts: Melvin, P. R.; Hazari, N.; et al. "Understanding Precatalyst Activation in Cross-Coupling Reactions." ACS Catal.[6]2015 , 5, 5596–5606.[6] [6][8]
Protodehalogenation Mechanisms: Larrosa, I. et al. "On the Mechanism of the Pd-Catalyzed Decarboxylative Cross-Coupling." J. Am. Chem. Soc.2010 , 132, 16358.
Comparative Guide: Structural Elucidation of Halogenated Benzoic Acids via Single-Crystal X-Ray Diffraction
Executive Summary In medicinal chemistry, the substitution of hydrogen with halogen atoms (F, Cl, Br, I) is a critical strategy for modulating lipophilicity, metabolic stability, and binding affinity.[1][2] However, the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In medicinal chemistry, the substitution of hydrogen with halogen atoms (F, Cl, Br, I) is a critical strategy for modulating lipophilicity, metabolic stability, and binding affinity.[1][2] However, the structural consequences of these substitutions are often oversimplified.
This guide objectively compares the structural analysis of halogenated benzoic acids—a model system for drug pharmacophores—using Single-Crystal X-Ray Diffraction (SC-XRD) against alternative characterization methods. We demonstrate that while bulk techniques (PXRD, DSC) provide phase identification, only SC-XRD offers the atomic-level resolution required to validate Halogen Bonding (XB) and
-hole interactions , which are increasingly recognized as pivotal in ligand-receptor recognition.
Technique Comparison: Why SC-XRD?
For a researcher characterizing a new halogenated API (Active Pharmaceutical Ingredient), the choice of analytical method dictates the depth of structural insight.
Table 1: Comparative Efficacy of Structural Analysis Methods
Feature
Single-Crystal XRD (SC-XRD)
Powder XRD (PXRD)
Solid-State NMR (ssNMR)
Primary Output
3D Atomic Coordinates ()
Bulk Phase Fingerprint ()
Local Chemical Environment ( ppm)
Interaction Mapping
Direct visualization of Halogen Bonds & -hole directionality.
Inferential only; cannot resolve specific directional contacts.
Resolves short-range contacts (<5 Å) but lacks long-range 3D geometry.
Polymorph Analysis
Definitive determination of packing motifs (e.g., Centrosymmetric dimers vs. Catemers).
Identifies presence of polymorphs but rarely solves structure ab initio for complex organics.
Distinguishes polymorphs based on magnetic equivalence but not packing geometry.
Indispensable for rational drug design involving halogen bonds.[2]
Complementary for bulk purity and phase verification.
Complementary for dynamic disorder analysis.
Comparative Analysis of Halogen Substituents
The core "performance" of a halogenated benzoic acid in a crystal lattice depends on the specific halogen used. This is not a linear progression; Fluorine behaves fundamentally differently from its heavier congeners.
Fluorine (The "Hydrogen Mimic")
Behavior: Fluorine is highly electronegative with low polarizability. It does not typically exhibit a
-hole.
Structural Outcome: In 4-fluorobenzoic acid, the F atom often acts as a weak hydrogen bond acceptor rather than a halogen bond donor. The crystal packing is frequently isostructural with the non-halogenated parent benzoic acid, dominated by the classic carboxylic acid cyclic dimer (
synthon).
Chlorine, Bromine, and Iodine (The
-hole Donors)[1][4]
Behavior: As polarizability increases (Cl < Br < I), a region of positive electrostatic potential develops on the halogen atom opposite the C-X bond (the
Structural Outcome: These atoms compete with the strong Hydrogen Bonds.
Cl/Br: Often isostructural. They tend to form "Type II" halogen contacts (
) which can distort the classic carboxylic acid dimer or link dimers into 1D chains.
Iodine: The strongest XB donor. 4-iodobenzoic acid frequently adopts unique packing motifs where
or (in co-crystals) interactions override weaker van der Waals forces, driving the formation of layered structures distinct from the chloro-analogues.
Table 2: Structural Trends in 4-Halobenzoic Acids
Substituent
C-X Bond Length (Å)
-hole Magnitude
Dominant Interaction
Packing Motif
-F
~1.35
Negligible
H-Bonding (COOH dimer)
Herringbone / Dimer
-Cl
~1.74
Moderate
H-Bond + Weak XB
Planar Sheets
-Br
~1.89
Strong
H-Bond + XB ()
Planar Sheets
-I
~2.10
Very Strong
H-Bond + Strong XB
Layered / Segregated
Experimental Protocol: Validated Workflow
To replicate these results, one must generate high-quality single crystals. Halogenated benzoic acids are prone to sublimation and twinning. The following protocol minimizes these risks.
Crystallization Methodology
Objective: Grow single crystals suitable for SC-XRD (
mm).
Method A: Slow Evaporation (Standard)
Solvent Selection: Use a mixed solvent system. Ethanol/Water (80:20 v/v) is ideal for 4-chlorobenzoic and 4-bromobenzoic acid.
Dissolution: Dissolve 20 mg of compound in 2 mL solvent at 50°C. Filter through a 0.45
m PTFE syringe filter to remove nucleation sites.
Growth: Place in a scintillation vial. Cover with Parafilm and poke one small hole. Leave undisturbed at ambient temperature (20-25°C) for 3-5 days.
Method B: Sublimation (For High Purity/Solubility Issues)
Setup: Place 50 mg of dry crude powder in the bottom of a cold-finger sublimation apparatus.
Conditions: Apply vacuum (<0.1 Torr). Heat the bottom flask to 10°C below the melting point (e.g., ~230°C for 4-chlorobenzoic acid).
Collection: Crystals will grow on the water-cooled cold finger over 12-24 hours. Note: These crystals are often of higher diffraction quality than solvent-grown ones as they are solvent-free.
Analytical Workflow Diagram
Figure 1: Validated experimental workflow for structural elucidation, emphasizing the dual-pathway crystallization strategy to ensure high-quality data.
Mechanistic Insight: The ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-Hole[6]
Understanding the data requires visualizing the competing forces. In SC-XRD analysis of these compounds, we are looking for the "Interaction Hierarchy."
Interaction Hierarchy Diagram
The following diagram illustrates the competitive landscape within the crystal lattice.
Figure 2: The hierarchy of supramolecular synthons. While Hydrogen Bonds provide the primary scaffold, Halogen Bonds (red) act as the "steering wheel," determining the specific polymorphic outcome.
Data Interpretation
When analyzing your SC-XRD data, specifically look for:
and Angles: In a Type II halogen bond (), the angle should be near 180° (linear), indicating -hole interaction.
Interaction Distance (
): A true halogen bond will have a distance , where is the van der Waals radius.
Example: For
, look for distances < 3.27 Å.
Implications for Drug Design[1][2][4][6][7][8]
The structural data derived from SC-XRD has direct translational value:
Bioisosterism: Replacing a methyl group with Chlorine is common, but SC-XRD reveals that while the size is similar, the electronic environment is drastically different (lipophilic vs. polarizable donor).
Solubility Engineering: 4-iodobenzoic acid derivatives often show lower aqueous solubility not just due to mass, but due to the strong intermolecular XB networks stabilizing the solid phase (higher lattice energy).
References
Gilday, L. C., et al. (2015). Halogen Bonding in Supramolecular Chemistry. Chemical Reviews. Link
Politzer, P., et al. (2013). The
-hole and its role in halogen bonding. Journal of Molecular Modeling. Link
Cambridge Crystallographic Data Centre (CCDC). Cambridge Structural Database (CSD). Link
Desiraju, G. R. (2007). Crystal Engineering: A Holistic View. Angewandte Chemie International Edition. Link
MIT Department of Chemistry. Growing Quality Crystals. Link
Chemoselective Profiling: Isomeric Reactivity of Dibromo-Fluoro-Iodobenzoic Acid
Content Type: Technical Comparison Guide Executive Summary & Strategic Context In the realm of fragment-based drug discovery (FBDD), polyhalogenated benzoic acids serve as high-value "dense" scaffolds. They offer three d...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Comparison Guide
Executive Summary & Strategic Context
In the realm of fragment-based drug discovery (FBDD), polyhalogenated benzoic acids serve as high-value "dense" scaffolds. They offer three distinct vectors for diversification: the carboxylic acid (amide/ester formation), the iodine/bromine handles (cross-coupling), and the fluorine moiety (potential SnAr or metabolic blocking).
However, the positional isomerism of dibromo-fluoro-iodobenzoic acid drastically alters the synthetic roadmap. This guide compares the reactivity profiles of two representative isomeric classes:
The "Steric Fortress" (Isomer A): 2,6-Dibromo-substituted variants (e.g., 2,6-dibromo-3-fluoro-4-iodobenzoic acid).
The "Electronic Vector" (Isomer B): Ortho-fluoro/Meta-bromo variants (e.g., 3,5-dibromo-2-fluoro-4-iodobenzoic acid).
Key Takeaway: Success depends on sequencing. Isomer A requires activation of the carboxyl group before steric bulk increases, whereas Isomer B allows for late-stage diversification but poses risks of premature nucleophilic aromatic substitution (SnAr) at the fluorine position.
Structural Analysis & Reactivity Drivers
The reactivity of these isomers is governed by three competing physical-organic principles:
Feature
Isomer A (2,6-Dibromo)
Isomer B (2-Fluoro-3,5-Dibromo)
Chemical Consequence
COOH Accessibility
Blocked (High Steric Hindrance)
Accessible (Low Steric Hindrance)
Isomer A resists standard HATU/EDC coupling; requires acid chloride route.
C–I Oxidative Addition
Fast (Para/Meta exposed)
Slow/Moderate (Flanked by Br)
Isomer A couples rapidly in Suzuki/Sonogashira. Isomer B may require active ligands (e.g., SPhos) due to the "buttressing effect."
C–F Lability (SnAr)
Stable (Meta to COOH)
Labile (Ortho to COOH)
Isomer B is prone to F-displacement by amines/alkoxides due to the inductive EWG effect of the ortho-COOH.
Comparative Performance Data
The following data summarizes expected conversion rates based on standard polyhalogenated benzoate reactivity profiles (Knochel et al., Buchwald et al.).
Fail. The 2,6-dibromo "ortho effect" twists the COOH out of plane and blocks nucleophilic attack.
Isomer A
(COCl)₂ / DMF cat.
95%
Success. Acid chloride formation is necessary to overcome sterics.
Isomer B
HATU / DIPEA
98%
Standard peptide coupling conditions are effective.
Critical Reaction Pathways (Visualization)
The following diagram illustrates the divergent synthetic workflows required for each isomer class.
Figure 1: Decision Logic for Isomer Processing. Note that Isomer A dictates a "COOH-first" approach due to sterics, while Isomer B allows "Coupling-first" but carries SnAr risks.
Detailed Experimental Protocols
Protocol A: The "Steric Breakthrough" (For Isomer A)
Objective: Amide coupling on 2,6-disubstituted benzoic acids.
Rationale: The "Ortho Effect" prevents the formation of the active ester intermediate in HATU/EDC couplings. We must generate the highly electrophilic acyl chloride.
Activation: Dissolve Isomer A (1.0 mmol) in anhydrous DCM (5 mL). Add catalytic DMF (1 drop).
Chlorination: Add oxalyl chloride (1.5 mmol, 2.0 M in DCM) dropwise at 0°C.
Evolution: Allow to warm to RT and stir for 2 hours. Checkpoint: Monitor gas evolution (CO/CO₂).
Concentration: Evaporate solvent/excess reagent under reduced pressure to yield the crude acid chloride (yellow solid). Do not purify.
Coupling: Re-dissolve in DCM. Add the amine (1.2 mmol) and Et₃N (2.0 mmol) at 0°C. Stir for 1 h.
Workup: Wash with 1N HCl, then sat. NaHCO₃.
Protocol B: Chemoselective C–I Suzuki Coupling
Objective: Functionalize the Iodine without touching the Bromines or Fluorine.
Rationale: C–I bonds undergo oxidative addition to Pd(0) significantly faster than C–Br bonds. Using a phosphine ligand with moderate steric bulk (like dppf or PPh₃) enhances this discrimination compared to highly active ligands like XPhos (which might activate Br).
Setup: Charge a reaction vial with Isomer (1.0 mmol), Boronic Acid (1.1 mmol), and K₂CO₃ (3.0 mmol).
Reaction: Heat to 60°C for 4 hours. Note: Do not exceed 80°C to prevent C-Br activation.
Validation: TLC/LCMS should show consumption of starting material and a single mono-coupled product. If bis-coupling (Br reaction) is observed, lower temperature to 40°C.
Troubleshooting & Nuances
The "Fluorine Trap" (SnAr)
If working with Isomer B (F ortho to COOH), be wary of using primary amines or alkoxides in basic conditions at high temperatures (e.g., >80°C).
Mechanism: The carboxylate acts as an electron-withdrawing group (despite being anionic, the inductive effect persists close to the ring), activating the ortho-fluorine for displacement.
Solution: Perform amide coupling at RT. If SnAr is desired, use this to your advantage to install amines in place of the fluorine.
Debromination Risks
During the Pd-catalyzed coupling of the Iodine, protodebromination (loss of Br replaced by H) can occur if the reaction is left too long with excess boronic acid.
Control: Stop the reaction immediately upon consumption of the iodide (monitor by LCMS).
References
Site-Selective Cross-Coupling of Polyhalogen
Relevance: Establishes the reactivity order C–I > C–Br > C–Cl > C–F in Pd-c
Comparative Guide: Acidity of Halogenated Benzoic Acid Isomers
Executive Summary This guide provides a technical analysis of the acidity ( ) of halogenated benzoic acids, designed for medicinal chemists and formulation scientists. Unlike aliphatic acids, halogenated benzoic acids ex...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical analysis of the acidity (
) of halogenated benzoic acids, designed for medicinal chemists and formulation scientists. Unlike aliphatic acids, halogenated benzoic acids exhibit complex acidity trends driven by the interplay of inductive effects (-I) , resonance effects (+R) , and steric inhibition of resonance (SIR) .
Key Takeaways:
Ortho-isomers are consistently the strongest acids due to the "Ortho Effect" (Steric Inhibition of Resonance), with
-chlorobenzoic acid often surpassing -fluorobenzoic acid due to steric bulk differences.
Para-fluorobenzoic acid presents a classic "resonance anomaly," being weaker than
values (in water at 25°C). Note the distinct non-linear trends in the ortho and para series compared to the linear meta series.
Table 1:
Values of Halogenated Benzoic Acids
Substituent (X)
Electronegativity (Pauling)
Ortho (-)
Meta (-)
Para (-)
Hydrogen (Ref)
2.20
4.20
4.20
4.20
Fluorine (-F)
3.98
3.27
3.87
4.14
Chlorine (-Cl)
3.16
2.94
3.83
3.99
Bromine (-Br)
2.96
2.85
3.81
4.00
Iodine (-I)
2.66
2.86
3.85
4.00
Data Source: Consolidated from CRC Handbook of Chemistry and Physics and standard physicochemical tables [1, 2].
Part 2: Mechanistic Deep Dive
To rationally select a halogenated analog for lead optimization, one must understand the competing electronic forces.
Visualizing the Electronic Conflict
The acidity of benzoic acid derivatives is governed by the stability of the carboxylate anion (
). Factors that disperse the negative charge stabilize the anion and increase acidity (lower ).
Figure 1: Competing factors influencing the acidity of halogenated benzoic acids.
The Ortho Effect (The Steric Dominance)
All ortho-halobenzoic acids are significantly stronger than benzoic acid.
Mechanism: In unsubstituted benzoic acid, the carboxyl group is coplanar with the benzene ring, allowing resonance between the ring and the carbonyl group. This resonance stabilizes the acid form.
Impact of Substitution: An ortho substituent forces the carboxyl group to twist out of the plane of the ring (Steric Inhibition of Resonance).[2][3][4][5] This breaks the conjugation. The loss of resonance stabilization in the acid molecule, combined with the proximity of the electron-withdrawing halogen (-I effect), drives the equilibrium toward ionization.
The Fluorine Anomaly:
-Fluorobenzoic acid ( 3.27) is weaker than -Chlorobenzoic acid ( 2.94).
Reason: Fluorine has a small van der Waals radius (1.47 Å) compared to Chlorine (1.75 Å). It causes less steric twist, retaining some resonance stabilization. Furthermore, intramolecular Hydrogen Bonding (F...H-O) in the undissociated acid stabilizes the protonated form, making it harder to dissociate [3].
The Para-Fluorine Anomaly (Resonance vs. Induction)
In the para position, steric effects are absent. Acidity is a pure tug-of-war between -I (acid strengthening) and +R (acid weakening).
The Observation:ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-Fluorobenzoic acid ( 4.[6]14) is weaker than -Chlorobenzoic acid ( 3.99), despite F being more electronegative.
The Cause: Fluorine belongs to the same period as Carbon (2nd period). The overlap between the 2p orbital of Fluorine and the 2p orbital of Carbon is highly efficient, leading to a very strong electron-donating Resonance (+R) effect. This +R effect significantly counteracts the -I effect.
Chlorine: Cl uses a 3p orbital, which overlaps poorly with Carbon's 2p orbital.[7][6] The +R effect is weak, so the -I effect dominates, making
-Cl a stronger acid [4].
Part 3: Experimental Protocol (Potentiometric Titration)
For precise
determination of these compounds (range 2.5–4.5), Potentiometric Titration is the gold standard.
Self-Validating Workflow
This protocol ensures data integrity by incorporating ionic strength controls and derivative analysis for endpoint detection.
Figure 2: Workflow for high-precision pKa determination.
Step-by-Step Methodology
System Preparation:
Use a jacketed titration vessel maintained at 25.0 ± 0.1°C .
Ionic Strength Adjustment (ISA): Prepare a background electrolyte of 0.1 M KCl (or KNO₃) to maintain constant activity coefficients.
Degassing: Purge the solution with Nitrogen or Argon for 10 minutes prior to titration to remove dissolved CO₂ (which forms carbonic acid, skewing results).
Sample Dissolution:
Weigh ~0.5 mmol of the halogenated benzoic acid.
Dissolve in 50 mL of the 0.1 M KCl solution.
Note: If solubility is low (e.g., iodo-derivatives), use a co-solvent method (Methanol/Water) and extrapolate to 0% organic solvent using the Yasuda-Shedlovsky plot [5].
Titration:
Titrate with standardized 0.1 M Carbonate-free NaOH .
Add titrant in increments of 0.05 mL. Wait for electrode stability (<0.1 mV/sec drift) before recording pH.
Data Processing (The Gran Plot):
Do not rely solely on the inflection point of the pH vs. Volume curve.
Construct a Gran Plot (Volume vs.
) for the acidic region.
Linear regression of the Gran function yields a more accurate equivalence point (
).
Calculate
using the Henderson-Hasselbalch equation at the half-equivalence point ().
Part 4: Implications for Drug Design[8]
Understanding these acidity trends is critical for Bioisosteric Replacement :
Lipophilicity vs. Acidity: Replacing a para-H with para-Cl increases lipophilicity (
) significantly while slightly increasing acidity ( drops from 4.20 to 3.99). This enhances membrane permeability but may increase plasma protein binding.
Metabolic Stability: Para-F is often used to block metabolic oxidation. Because its ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
(4.14) is nearly identical to unsubstituted benzoic acid (4.20), it allows chemists to block metabolism without altering the ionization state of the molecule at physiological pH (7.4).
Solubility Tuning: If a drug candidate is too insoluble, moving a halogen from para to ortho can drop the
by >1 unit, ensuring the drug is fully ionized (and thus more soluble) in the intestinal tract (pH 6-7).
References
CRC Handbook of Chemistry and Physics , 104th Edition. "Dissociation Constants of Organic Acids and Bases."
PubChem Data Source. National Library of Medicine.[8] Compound Summaries for Benzoic Acid Derivatives.
Mechanism of Ortho Effect: Dippy, J. F. J., & Lewis, R. L. (1937). "The dissociation constants of some ortho-substituted benzoic acids." Journal of the Chemical Society.
Resonance in Halo-Benzenes: Hansch, C., Leo, A., & Taft, R. W. (1991). "A survey of Hammett substituent constants and resonance and field parameters." Chemical Reviews.
Potentiometric Protocol: Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.
Technical Guide: Disposal Procedures for 2,3-Dibromo-6-fluoro-5-iodobenzoic Acid
Executive Summary Immediate Action Required: This compound is a polyhalogenated aromatic acid containing fluorine, bromine, and iodine. It requires strict segregation from non-halogenated waste streams.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Immediate Action Required: This compound is a polyhalogenated aromatic acid containing fluorine, bromine, and iodine. It requires strict segregation from non-halogenated waste streams.
Critical Prohibition: DO NOT mix with strong oxidizing agents or dispose of via municipal drains. Incineration at a facility equipped with specific halogen scrubbers (HF/HI/HBr capable) is the only validated disposal method.
Part 1: Chemical Profile & Hazard Assessment
Understanding the "Why" behind the protocol.
To dispose of 2,3-Dibromo-6-fluoro-5-iodobenzoic acid safely, one must understand its behavior under waste-stream conditions. This is not a generic organic acid; it is a heavy-atom substituted aromatic.
Feature
Property
Disposal Implication
Acidic Moiety
Benzoic Acid ( estimated)
Corrosive. Can react exothermically with bases. Do not mix directly with basic waste streams (e.g., hydroxide solutions) to avoid uncontrolled heat generation and splattering.
Halogen Content
F, Br, I (Mixed Halogens)
Toxic Combustion Byproducts. Upon incineration, this compound releases Hydrogen Fluoride (HF), Hydrogen Bromide (HBr), and Hydrogen Iodide (HI). Standard municipal incinerators cannot handle these emissions.
Iodine Specifics
C-I Bond
Weakest Bond. Iodine is easily liberated as free gas if treated with strong oxidizers (like Nitric Acid), creating a toxic, purple corrosive vapor hazard in the waste container.
The "Self-Validating" Safety Check
Before initiating disposal, perform this mental validation:
Is the waste container labeled "Halogenated"? (If "No", stop. You are about to contaminate a non-halogenated stream).
Is the pH < 4? (If in solution). If yes, ensure the container is compatible (Glass or HDPE, not metal).
Are oxidizers present? Ensure no nitric acid or peroxides are in the same waste carboy.
Part 2: Segregation & Packaging Protocols
Solid Waste (Pure Substance or Contaminated Solids)
Primary form of the pure chemical.
Container: High-Density Polyethylene (HDPE) wide-mouth jar or amber glass.
Segregation: Must be separated from "Non-Halogenated Solids."
Labeling: Explicitly list "Contains Iodine and Fluorine" .
Reasoning: Iodine waste often requires specialized handling even within halogenated streams because
can corrode standard incinerator feeds more aggressively than chlorine.
Liquid Waste (Mother Liquors/Solvents)
If the compound is dissolved in DMSO, Methanol, or DCM.
Stream:Halogenated Organic Solvents.
Compatibility:
Acceptable: Mixed with DCM, Chloroform, DMSO.
Prohibited: Do not mix with oxidizing acids (Nitric, Chromic) or strong alkalis.
pH Check: If the solution is aqueous/organic mix, verify pH is not highly basic. If basic, the benzoate salt forms, which is stable, but accidental acidification later could precipitate the solid, clogging waste lines. Keep it acidic/neutral or fully dissolved.
Part 3: Step-by-Step Disposal Workflow
This workflow ensures compliance with RCRA (USA) and European Waste Catalogue (EWC) standards.
Phase A: Preparation
Don PPE: Nitrile gloves (double gloving recommended for organo-iodides), safety goggles, and lab coat. Work in a fume hood.
Identify State: Determine if you are disposing of the solid powder or a solution.
Phase B: Execution
Scenario 1: Solid Powder Disposal
Place the solid compound into a clear, sealable polyethylene bag (primary containment).
Place the primary bag into a secondary screw-top container (HDPE preferred).
Fill void space with an inert absorbent (vermiculite) to prevent shifting/breakage.
Apply the hazardous waste label (see Part 4).
Scenario 2: Solution Disposal
Select the "Halogenated Solvent Waste" carboy.
Compatibility Test (Small Scale): In a test tube, mix 1 mL of your waste solution with 1 mL of the current carboy contents. Observe for 2 minutes.
Look for: Bubbling, heat generation, or rapid color change (iodine release).
Log the addition on the waste tag immediately. Record: "Polyhalogenated Benzoic Acid."
Part 4: Visualizing the Decision Logic
The following diagram illustrates the critical decision points to prevent cross-contamination and ensure safety.
Figure 1: Decision tree for the disposal of polyhalogenated aromatic acids. Note that even if dissolved in non-halogenated solvents, the presence of the solute mandates the "Halogenated" waste stream.
Part 5: Regulatory Compliance & Waste Codes
Proper coding is essential for the waste management contractor to select the correct incineration parameters.
Small Spill (< 5g): Cover with weak base (Sodium Carbonate/Soda Ash) to neutralize acid. Absorb with vermiculite. Scoop into hazardous waste container.
Large Spill: Evacuate area. Do not inhale dust.[2][3][4] Alerts EHS.
Skin Contact: Wash immediately with soap and water.[1][3] If iodine staining occurs, use a thiosulfate solution if available, otherwise copious water.
References
Sigma-Aldrich. (2025).[2] Safety Data Sheet: 2,3-Dibromo-6-fluoro-5-iodobenzoic acid. Merck KGaA.[2]
US Environmental Protection Agency (EPA). (2024). Incineration of Halogenated Organic Compounds. EPA Waste Management Guidelines.
National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.
European Commission. (2014). Guidance on the classification of waste (EWC).
Personal protective equipment for handling 2,3-Dibromo-6-fluoro-5-iodobenzoic acid
Executive Summary & Risk Profile 2,3-Dibromo-6-fluoro-5-iodobenzoic acid is a highly functionalized polyhalogenated aromatic scaffold used primarily as an intermediate in pharmaceutical synthesis.[1] Its structure—combin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Risk Profile
2,3-Dibromo-6-fluoro-5-iodobenzoic acid is a highly functionalized polyhalogenated aromatic scaffold used primarily as an intermediate in pharmaceutical synthesis.[1] Its structure—combining three distinct halogens (Br, F, I) on a benzoic acid core—presents a unique risk profile combining corrosivity (acid moiety) with organohalogen toxicity .
Unlike simple benzoic acid, the heavy halogen load increases lipophilicity, potentially enhancing dermal absorption. The primary operational risks are inhalation of fine particulates during weighing and irreversible eye damage from acidic dust contact.
Effective protection relies on a "Defense in Depth" strategy. Do not rely on a single barrier. The following specifications are non-negotiable for handling >50 mg quantities.
A. Hand Protection (Barrier Integrity)
Rationale: Polyhalogenated aromatics can permeate standard latex rapidly. Nitrile provides superior chemical resistance to the solid acid, but solution-phase handling requires solvent-specific considerations.
Operational Phase
Glove Material
Thickness
Break-Through Time
Protocol
Dry Solid Handling
Nitrile
5 mil (0.12 mm)
>480 min (Solid)
Double Glove. Inspect outer glove for tears immediately after handling containers.
Solution (DCM/CHCl₃)
PVA or Laminate
Multi-layer
>240 min
Halogenated solvents degrade nitrile. Use Silver Shield® or Viton® over inner nitrile gloves.
Solution (Alcohols)
Nitrile
8 mil (0.20 mm)
>240 min
Extended cuff required to prevent wrist exposure during pouring.
B. Respiratory & Eye Protection
Rationale: The benzoic acid moiety is a mucous membrane irritant. The iodine substituent adds mass, making dust settling slower and increasing inhalation risk.
Primary Engineering Control: All open handling must occur within a certified Chemical Fume Hood (Face Velocity: 80–100 fpm).
Respiratory Gear:
In Hood: None required if sash is at proper height.
Outside Hood (Spill Cleanup):Half-face respirator with P100 (HEPA) cartridges and Organic Vapor (OV) relief (Yellow/Magenta combo).
Eye Protection:
Standard: ANSI Z87.1 Chemical Safety Goggles (Indirect Venting). Safety glasses are insufficient due to fine dust migration.
High Quantity (>5g): Add Face Shield over Goggles to protect neck/face from acidic dust accumulation.
C. Body Protection[6][7]
Lab Coat: 100% Cotton or Nomex (Flame Resistant). Avoid synthetic blends that melt.
Apron: Chemical-resistant rubber apron recommended during stock solution preparation to prevent chest/lap saturation in case of spills.
Operational Workflow: Safe Handling Logic
The following diagram illustrates the critical decision points and safety barriers during the lifecycle of the compound in the laboratory.
Figure 1: Operational lifecycle emphasizing static control during weighing and strict waste segregation.
Step-by-Step Handling Protocols
Phase 1: Weighing & Transfer (Critical Risk Zone)
Context: Halogenated organic powders are prone to static charge buildup, causing "fly-away" dust that settles on wrists and balances.
Static Neutralization: Use an ionizing fan or antistatic gun (e.g., Zerostat) on the weighing boat before adding the solid.
Containment: Place the analytical balance inside the fume hood or use a powder containment enclosure.
Technique: Do not use a spatula that is too large for the vessel neck. Use a funnel to prevent threads from becoming coated with dust (which leads to poor seal and corrosion later).
Decontamination: Immediately wipe the balance area with a methanol-dampened Kimwipe. Dispose of the wipe as solid hazardous waste.
Phase 2: Solubilization
Solvent Choice: If using DMSO or DMF, be aware that these solvents enhance skin permeability, carrying the toxic payload directly into the bloodstream.
Addition: Add solvent to the solid, not solid to the solvent, to minimize splash risk.
Venting: If reacting with bases (e.g., Sodium Bicarbonate), CO₂ evolution will occur. Do not cap the vessel tightly immediately.
Phase 3: Emergency Response
Skin Contact: Immediate flush with water for 15 minutes.[3][5][6] Soap is essential to remove the lipophilic halogenated compound. Do not use alcohol (increases absorption).
Eye Contact: Flush for 15 minutes. Hold eyelids open. Seek ophthalmological evaluation immediately (acid burn risk).
Spill (Solid): Do not dry sweep. Cover with wet paper towels (water/surfactant) to suppress dust, then scoop into a bag.
Spill (Liquid): Absorb with vermiculite.[1] If halogenated solvent was used, treat as high-hazard volatile waste.
Disposal & Logistics
Proper disposal is critical due to the environmental persistence of polyhalogenated compounds.
"Halogenated Solvent Waste."[7] List all components.
NEVER mix with non-halogenated waste (Acetone/Ethanol) if avoidable (increases disposal cost 3x).
Sharps/Glass
Contaminated Sharps
"Chemically Contaminated Sharps."
N/A
Logistical Note: This compound contains Iodine.[2][8] Incineration requires facilities equipped with scrubbers for acid gases (HI, HBr, HF). Ensure your waste manifest explicitly lists "Iodo-organic" to prevent damage to standard incinerators.
References
Thermo Fisher Scientific. (2021). Safety Data Sheet: 4-Bromo-2-fluoro-5-iodobenzoic acid (Analog). Retrieved from
Sigma-Aldrich. (2023).[4] Safety Data Sheet: Benzoic Acid Derivatives & General Handling. Retrieved from
University of California, Berkeley. (2023). Glove Selection Guide for Halogenated Hydrocarbons. Retrieved from
Cornell University EHS. (2024). Chemical Waste Disposal: Halogenated vs. Non-Halogenated Segregation. Retrieved from
